Avocadoextract
Description
Ethnobotanical Significance and Historical Context of Avocado Phytochemical Use
Historically, different parts of the Persea americana plant have been utilized in traditional medicine across various cultures, particularly in regions where the plant is endemic nih.govdrugs.comijpsjournal.comafricaresearchconnects.comjuniperpublishers.comjabonline.in. Ethnobotanical records indicate the use of avocado fruit, seeds, leaves, and rind for addressing a range of ailments drugs.comafricaresearchconnects.comjabonline.instuartxchange.orgresearchgate.net. Traditional applications have included treatments for gastrointestinal disorders such as diarrhea and dysentery, hypertension, diabetes, skin conditions, and parasitic infections nih.govdrugs.comijpsjournal.comafricaresearchconnects.comjabonline.instuartxchange.orgresearchgate.net. The use of avocado dates back to ancient times, with evidence of cultivation in Mexico as early as 500 BC drugs.comalfalaval.com. This long history of traditional use provides a foundational rationale for modern scientific exploration into the bioactive compounds present in avocado extracts.
Global Context of Avocado Production and the Role of Agro-Industrial By-products in Research
Global avocado production has seen significant growth, with Mexico being the leading producer, contributing a substantial portion of the world's supply nab.com.naworldpopulationreview.comwikipedia.orgtridge.com. This large-scale production, coupled with the processing of avocado for various food products, results in the generation of considerable amounts of agro-industrial by-products, including peels, seeds, and leaves mdpi.comscientificwebjournals.commdpi.comanalis.com.mynih.govnih.govnih.govresearchgate.net. These by-products can constitute a significant percentage of the total fruit mass mdpi.comnih.gov.
Research efforts are increasingly focused on the valorization of these by-products, recognizing them as valuable and under-utilized sources of bioactive compounds mdpi.comscientificwebjournals.commdpi.comnih.govnih.govnih.govscience.govresearchgate.net. The drive for sustainable practices and the reduction of waste in the agro-industry have propelled scientific investigation into the potential applications of extracts derived from avocado by-products in various sectors, including food, pharmaceuticals, and cosmetics mdpi.comscientificwebjournals.commdpi.comnih.govresearchgate.net.
Overview of Persea americana Varieties and Their Relevance to Extract Composition
Persea americana encompasses several races or groups, including Mexican, Guatemalan, and West Indian, leading to a multitude of cultivars with varying characteristics nih.gov. The specific variety of avocado, as well as factors such as cultivation location, maturity stage, and the particular part of the fruit or plant used, can significantly influence the chemical composition and concentration of phytochemicals in the resulting extracts scientificwebjournals.comscielo.brcabidigitallibrary.orgoup.com.
Studies have analyzed the phytochemical profiles of extracts from different parts (peel, seed, leaves) of various avocado varieties. These analyses have revealed the presence of diverse classes of compounds, including phenolic acids, flavonoids, tannins, saponins (B1172615), alkaloids, acetogenins (B1209576), and fatty acids nih.govijpsjournal.comstuartxchange.orgmdpi.comscientificwebjournals.comanalis.com.mynih.govscialert.netnih.govresearchgate.netsjbas.com.ngnih.govfudutsinma.edu.ngljkzedo.baajprd.com. For instance, research on avocado seed extracts from the Semil 34 variety identified numerous compounds, including phenolic acids and flavonoids mdpi.com. Similarly, studies on avocado peel extracts have highlighted their rich phenolic content, which can vary between varieties scientificwebjournals.comscielo.brnih.gov. The leaves of different cultivars have also been shown to contain varying amounts of specific compounds like persin (B1231206) nih.gov. Understanding these variations is crucial for optimizing extraction methods and identifying sources rich in specific compounds of interest for research and potential applications.
Rationale for Comprehensive Scientific Investigation of Avocado Extracts
The rationale for conducting comprehensive scientific investigations into avocado extracts is multi-faceted. The historical use of avocado in traditional medicine suggests the presence of biologically active compounds that warrant modern scientific validation nih.govafricaresearchconnects.comjuniperpublishers.comjabonline.in. The abundant generation of avocado by-products presents a compelling opportunity for sustainable resource utilization and the creation of value-added products mdpi.commdpi.comnih.govnih.govresearchgate.net. Furthermore, preliminary research has indicated that avocado extracts and their constituent compounds possess various properties, such as antioxidant, anti-inflammatory, and antimicrobial activities, which are of significant interest for potential applications in food preservation, functional foods, and the development of novel agents for research purposes nih.govafricaresearchconnects.comjuniperpublishers.comscientificwebjournals.comnih.govnih.govscience.govresearchgate.netnih.govscialert.netnih.govljkzedo.bapsu.eduavocadotea.commdpi.complos.orgjournaljpri.comscielo.org.co. A thorough scientific understanding of the complex chemical composition of extracts from different avocado parts and varieties is essential to fully explore their potential and support future research and development efforts.
Properties
CAS No. |
84695-98-7 |
|---|---|
Synonyms |
Avocadoextract |
Origin of Product |
United States |
Advanced Analytical Methodologies for Characterization of Avocado Extracts
Comprehensive Phytochemical Profiling
Comprehensive phytochemical profiling of avocado extracts involves the identification and quantification of the diverse array of secondary metabolites present. This process utilizes a combination of extraction techniques and sophisticated analytical platforms to separate, detect, and measure the various chemical constituents.
Qualitative and Quantitative Determination of Major Phytochemical Classes
The qualitative and quantitative analysis of major phytochemical classes in avocado extracts provides detailed insights into their chemical composition. Various spectroscopic and chromatographic methods are employed for this purpose. Phytochemical screening tests can initially identify the presence of compound groups such as flavonoids, alkaloids, tannins, saponins (B1172615), steroids, and triterpenoids in avocado seed and leaf extracts. longdom.orgresearchgate.netscialert.netshmpublisher.com
Phenolic compounds are a significant class of phytochemicals found in avocado extracts, particularly in the seed and peel. scielo.brmdpi.commdpi.com These include phenolic acids, flavonoids, proanthocyanidins (B150500), and tannins. mdpi.commdpi.comresearchgate.net
Advanced techniques such as Ultra-High-Performance Liquid Chromatography-Heated Electrospray-Mass Spectrometry (UHPLC-HESI-MS) and High-Performance Liquid Chromatography-Photodiode Array (HPLC-PDA) are employed for the qualitative and quantitative analysis of phenolic compounds in avocado pulp and other parts. mdpi.comtandfonline.comresearchgate.net HPLC-DAD-ESI-QTOF-MS and HPLC-FLD-MS are also valuable tools for determining phenolic and other polar compounds in avocado peel and seed. researchgate.net UPLC-ESI-MS/MS has been used to analyze phenolic-rich extracts, identifying organic acids, hydroxycinnamic acids, catechins, free and glycosylated flavonoids, and dimeric and trimeric procyanidins. mdpi.com
Specific phenolic acids identified in avocado pulp extracts include gallic acid, sinapinic acid, vanillin, p-coumaric acid, gentisic acid, protocatechuic acid, 4-hydroxybenzoic acid, chlorogenic acid, and caffeic acid. mdpi.comtandfonline.com Flavonoids such as catechins and epicatechin have been detected. mdpi.com Proanthocyanidins, including dimeric and trimeric forms, have also been characterized in avocado seed and peel extracts. mdpi.comresearchgate.net
Quantitative analysis has shown variations in the total phenolic and flavonoid content depending on the avocado part and variety. For instance, avocado peel and seed generally show higher contents of phenolics and flavonoids compared to the pulp. scielo.br Studies have reported total phenolic content in avocado seed extracts ranging from 0.0309% to 0.0494% (calculated as gallic acid) and total flavonoid content from 0.1068% to 0.1084% (calculated as quercetin) depending on the extraction solvent. saudijournals.com In avocado fruit peels, total phenol (B47542) content of 21.833 ± 0.118 mg/100 g extract and total flavonoid content of 2.607 ± 0.111 mg/100 g extract have been reported for methanolic extracts. nih.gov Total tannin content in avocado seed extracts has been found to range from 0.1804% to 0.2044% (calculated as catechins). saudijournals.com
Here is a sample data table illustrating quantitative findings for phenolic compounds in avocado seed extracts using different solvents:
| Extract Type | Total Phenols (% Gallic Acid Equivalent) | Total Flavonoids (% Quercetin Equivalent) | Total Tannins (% Catechin (B1668976) Equivalent) |
| Acetone (B3395972) | 0.0476 | 0.1068 | 0.1989 |
| Ethanol (B145695) | 0.0309 | 0.1084 | 0.2044 |
| Water | 0.0494 | - | 0.1804 |
Aliphatic acetogenins (B1209576) are a unique class of lipids found in avocado, particularly abundant in the seed and leaves. nih.govfrontiersin.org These compounds are hydroxylated, odd-chain fatty acid derivatives. nih.govfrontiersin.org
Gas Chromatography-Mass Spectrometry (GC-MS) is a technique used for the detection of acetogenins in avocado extracts. ekb.eg Studies have characterized the acetogenin (B2873293) profile in different parts of the avocado plant. nih.govfrontiersin.org For example, acetylated acetogenins (AcO-acetogenins) have been analyzed in oil extracts of embryonic axes, cotyledons, and leaves. nih.govfrontiersin.org AcO-persin is a prominent acetogenin found in avocado leaves. nih.govfrontiersin.org Persediene is another acetogenin compound reported in avocado fruit. ekb.eg
Quantitative analysis of acetogenin-enriched avocado seed extract (Avosafe®) revealed a total acetogenin concentration of 71 ± 0.78% w/w. tandfonline.com The main components in this extract were AcO-avocadene (22.05 ± 1.84% w/w) and persenone A (20.14 ± 1.40% w/w), followed by persin (B1231206) (11.08 ± 0.66% w/w). tandfonline.com
Here is a sample data table showing the relative concentration of some individual acetogenins in an enriched avocado seed extract:
| Acetogenin | Relative Concentration (% w/w) |
| AcO-avocadene | 22.05 ± 1.84 |
| Persenone A | 20.14 ± 1.40 |
| Persin | 11.08 ± 0.66 |
Note: Data adapted from search result tandfonline.com.
Triterpenoids and sterols, including phytosterols (B1254722) like β-sitosterol, are present in avocado extracts. shmpublisher.comheca-analitika.comnih.gov Phytosterols are plant analogues of cholesterol and have a similar steroid structure. researchgate.netresearchgate.net
Phytochemical screening tests can indicate the presence of steroids and triterpenoids in avocado leaf and seed extracts. researchgate.netscialert.netshmpublisher.com GC-MS analysis has been used to determine phytosterols in avocado pulp extracts. ekb.eg
β-sitosterol is the most abundant phytosterol found in avocado, with reported concentrations of 76.4 mg/100g. researchgate.net Other phytosterols present include campesterol (B1663852) and stigmasterol. researchgate.net Triterpenoid glycosides have also been mentioned as phenolic compounds in avocado seeds. researchgate.net
Alkaloids and saponins are among the secondary metabolites identified in avocado extracts, particularly in the seeds and leaves. longdom.orgresearchgate.netscialert.netshmpublisher.comsaudijournals.comnih.govf1000research.comresearchgate.net
Qualitative phytochemical screening is commonly used to detect the presence of alkaloids and saponins. longdom.orgresearchgate.netscialert.netshmpublisher.com Quantitative determination of total alkaloid content can be performed using methods such as the gravimetric method or ultraviolet spectrophotometry. saudijournals.comresearchgate.net Saponin (B1150181) content can also be quantified. nih.govf1000research.com
Quantitative analysis of ethanol extracts from avocado seeds has shown total alkaloid content of 0.435%. saudijournals.comresearchgate.net In methanolic extract of avocado fruit peels, saponin content of 8.874% ± 0.031% and total alkaloid content of 9.95 ± 0.035 mg CE/g extract have been reported. nih.gov Another study on ethanol extract of avocado seeds reported saponins at 0.21% and alkaloids at 0.0232%. f1000research.com
Here is a sample data table illustrating quantitative findings for alkaloids and saponins in different avocado extracts:
| Extract Source | Solvent | Total Alkaloids (%) | Total Saponins (%) |
| Avocado Seeds | Ethanol | 0.435 saudijournals.comresearchgate.net | 0.21 f1000research.com |
| Avocado Seeds | Ethanol | 0.0232 f1000research.com | 0.21 f1000research.com |
| Avocado Peels | Methanol (B129727) | 9.95 mg CE/g extract nih.gov | 8.874 ± 0.031 nih.gov |
Avocado extracts also contain carotenoids and other lipid-soluble constituents, which contribute to their color and nutritional properties. scielo.brmdpi.comnih.govredalyc.orgscielo.br The high oil content of avocados facilitates the absorption of these compounds. redalyc.org
Liquid Chromatography-Mass Spectrometry (LC/MS) is a technique used for the simultaneous analysis of carotenoids and fat-soluble vitamins in avocado. mdpi.comdntb.gov.ua HPLC is also employed for the analysis of carotenoids. nih.govscielo.br UV-Visible spectrophotometry can be used to measure total carotenoid content. mdpi.com
Lutein (B1675518) is the most abundant carotenoid in avocado pulp, and other carotenoids present include β-cryptoxanthin, zeaxanthin, α-carotene, and β-carotene. nih.govredalyc.org Neoxanthin, violaxanthin, neochrome, lutein-5, 6 epoxide, and chrysanthemaxanthin (B12775167) have also been identified. nih.gov Tocopherols (B72186), such as α-tocopherol, are other important lipid-soluble compounds found in avocado. researchgate.netnih.govmdpi.com
Quantitative analysis has shown variations in carotenoid content depending on the avocado variety and part. scielo.brnih.gov For instance, the concentration of carotenoids is generally higher in the avocado peel than in the pulp. redalyc.org
Here is a sample data table illustrating carotenoid content in avocado pulp from different growing areas:
| Growing Area | Lutein (μg/g) | Neoxanthin (μg/g) | Lutein-5, 6-epoxide (μg/g) |
| Area 1 | 8.4 | 12.0 | 9.0 |
| Area 2 | ... | ... | ... |
Note: Data adapted from search result nih.gov. Specific values may vary based on location and harvest time.
Volatile Compounds
The volatile profile of avocado extracts plays a significant role in their aroma and flavor. Gas chromatography-mass spectrometry (GC-MS) is a primary technique for separating and identifying these compounds. Studies have utilized GC-MS to analyze volatile compounds in different parts of the avocado, such as kernels and pulp. For instance, GC-MS analysis of raw and roasted Hass avocado kernels identified 94 volatile compounds, with esters being the most prevalent class. mdpi.com Specific esters like methyl oleate, methyl hexadecanoate, methyl lineoleate, methyl stearate, and methyl undec-10-enoate, characterized by oily smells, were identified. mdpi.com Aldehydes, contributing various fragrance notes, were also found, with 11 aldehyde compounds making up a significant percentage of the relative content in raw avocado kernels. mdpi.com Another study focusing on 'Hass' avocado mesocarp used GC-FID to analyze volatiles, identifying β-caryophyllene and α-humulene as dominant compounds, with their concentrations varying with fruit maturity. avocadosource.com Comprehensive two-dimensional gas chromatography with a flame ionization detector (GC x GC-FID) coupled with solid-phase microextraction (SPME) has been employed to overcome challenges posed by the low abundance and complex mixtures of volatile compounds in avocado, enhancing separation power and enabling group-type quantification of compound classes like terpenes and alcohols. nih.gov
Spectroscopic Characterization Techniques
Spectroscopic methods provide valuable information about the functional groups and structural characteristics of compounds present in avocado extracts.
Ultraviolet-Visible (UV-Vis) Spectroscopy for Chromophore Detection
UV-Vis spectroscopy is widely used to detect compounds containing chromophores, which absorb light in the ultraviolet and visible regions of the spectrum. Analysis of avocado pulp and seed extracts using UV-Vis spectroscopy typically reveals absorption peaks around 210 and 290 nm. icm.edu.pl Peaks between 190 and 250 nm in avocado pulp spectra are often attributed to hydroxycinnamic acids such as p-coumaric acid, sinapic acid, gallic acid, chlorogenic acid, and gentisic acid. icm.edu.pl The absorbance in the range of 250–350 nm is suggested to originate from polyphenolic compounds like flavonoids, hydroxybenzoic acids, catechins, and other hydroxycinnamic acids. icm.edu.pl UV-Vis spectroscopy of avocado leaf, peel, and pulp extracts in water has shown maximum absorption near 260-270 nm and 320-360 nm, indicative of the presence of coumarins, saponins, alkaloids, tannins, reducing sugars, catechins, epicatechins, flavonoids, and polyphenolic compounds. ucuenca.edu.ec UV-Vis spectrophotometry is also utilized in quantitative phytochemical analyses, such as determining total phenolic content using the Folin–Ciocalteu method and total flavonoid content using methods involving aluminum chloride, by measuring absorbance at specific wavelengths (e.g., 760 nm for total phenolics and 420 nm for total flavonoids). mdpi.commdpi.comf1000research.com
Fourier Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis
FTIR spectroscopy is a powerful tool for identifying the functional groups present in avocado extracts based on their characteristic vibrational frequencies. FTIR spectra of avocado pulp and seed samples show absorbance peaks that can be assigned to various functional groups. For instance, peaks around 1635 cm⁻¹ have been associated with carboxylic acids. icm.edu.pl C–C aromatic groups are also predicted to contribute to spectral fingerprint peaks in this region. icm.edu.pl Analysis of avocado seed oil by FTIR spectroscopy revealed peaks around 2922.2 cm⁻¹ and 2855.1 cm⁻¹, suggesting the presence of CH₂ asymmetric stretching of carboxylic acid. chemsociety.org.ng A prominent peak at 1744.4 cm⁻¹ indicated the presence of aromatic ketones. chemsociety.org.ng In the fingerprint region, a peak at 1461.1 cm⁻¹ suggests C-H deformation. chemsociety.org.ng FTIR analysis of avocado leaf, peel, pulp, and oil has shown similar asymmetric and symmetric CH/CH₂ stretching vibrations across samples, with differences observed in the O-H stretch regions. ucuenca.edu.ec Wide bands around 3200 cm⁻¹ in avocado seed extracts are ascribed to O-H groups of both aromatic and aliphatic types, while peaks at 1605 cm⁻¹ and 1440 cm⁻¹ can be attributed to OH from aromatic hydroxyl and alcoholic compounds. researchgate.net Hydroxyl groups from polyphenols may be found around 1200 cm⁻¹. researchgate.net FTIR spectroscopy in the region 4000–400 cm⁻¹ can also be used to differentiate authentic avocado oils from adulterated ones by observing spectral changes. tandfonline.com
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
NMR spectroscopy provides detailed structural information about the compounds in avocado extracts. High-resolution NMR spectroscopy, including 1D-NMR (¹H, ¹³C, DEPT135, diff-NOe) and 2D-NMR (¹H/¹H-COSY, HMQC, and HMBC), has been applied to elucidate the structures of isolated compounds from avocado seeds. cuvillier.de NMR analysis has been successfully used for the authentication and quality assessment of avocado oil, allowing for the rapid analysis of the fatty acid profile and the detection of minor compounds such as sterols, oxidation products, and hydrolysis products. nih.govresearchgate.netnih.gov Untargeted NMR-based metabolomics analysis can capture differences in the levels of compounds like fatty acids, terpenes, sterols, and oxidation products for detecting adulteration and for quality control purposes. nih.govresearchgate.netnih.gov ¹H-NMR spectra of avocado oil show resonances of the main acyl chains and glycerides, and chemical shifts of these constituents can be identified. nih.gov
Chromatographic Separation and Identification Approaches
Chromatographic techniques are essential for separating the complex mixtures of compounds found in avocado extracts before their identification and analysis.
High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) (e.g., HPLC-QTOF-MS/MS, LC-DAD-ESI-TOF MS)
HPLC coupled with MS is a powerful combination for the separation, detection, and identification of a wide range of compounds in avocado extracts. Various configurations, such as HPLC-QTOF-MS/MS and LC-DAD-ESI-TOF MS, are employed.
HPLC-ESI-qTOF-MS/MS has been used to characterize the phytochemical composition of avocado peel extract and its fractions, leading to the detection of numerous compounds, including phenolic acids and flavonoids. mdpi.comugr.es This technique allows for the tentative identification and quantification of phenolic compounds. ugr.es For instance, a study analyzing avocado seed and peel extracts using HPLC-ESI-qTOF-MS identified 48 different compounds, with flavonoids and procyanidins being the most representative groups. ugr.es
LC-DAD-ESI-TOF MS is utilized for the determination of phenolic metabolites in avocado. nih.govresearchgate.netacs.org This method allows for the efficient identification of chemical constituents in methanolic extracts. nih.govacs.org Separation conditions are optimized using C18 analytical columns and gradient elution with mobile phases like water with acetic acid and acetonitrile. nih.govacs.org Detection is carried out by UV-Vis absorption and ESI-TOF MS. nih.govacs.org This approach has enabled the identification and tentative identification of numerous compounds, including phenolic acids and flavonoids, in different avocado varieties. nih.govresearchgate.net For example, a study identified 17 compounds unequivocally with standards and tentatively identified around 25 analytes in three different varieties of avocado using LC-DAD-ESI-TOF MS. nih.gov
UHPLC-heated electrospray-mass spectrometry (UHPLC-HESI-MS) has been developed for the quantitative evaluation of the phenolic profile in avocado fruit cultivars. tandfonline.com This method allows for the detection and quantification of individual phenolic compounds, such as gallic acid, sinapinic acid, vanillin, p-coumaric acid, and gentisic acid. tandfonline.com
LC-QTOF MS (MS and MS/MS data) is also used for the qualitative characterization of the metabolic profile of avocado, enabling the identification of numerous substances, including phenolic compounds. mdpi.com
The application of these hyphenated techniques provides detailed mass spectral information, allowing for the identification of known compounds and the tentative identification of novel ones based on their accurate mass and fragmentation patterns. ugr.esnih.govacs.org
Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile and Derivatized Compounds
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique widely employed for the analysis of volatile and semi-volatile compounds in complex matrices like avocado extracts. It involves the separation of compounds based on their boiling points and interaction with a stationary phase in a gas chromatography column, followed by their detection and identification using a mass spectrometer. GC-MS is particularly useful for analyzing the aroma profile of avocado, which is attributed to its volatile components.
Studies have utilized GC-MS to identify volatile compounds in different parts and varieties of avocado. For instance, GC-MS analysis of raw and roasted Hass avocado kernels identified 94 volatile compounds, including esters, aldehydes, alcohols, and hydrocarbons. Esters were the most abundant class of volatile compounds in both raw and roasted kernels. mdpi.com Specific esters identified included methyl oleate, methyl hexadecanoate, methyl lineoleate, methyl stearate, and methyl undec-10-enoate. mdpi.com Aldehydes, known for their fragrance notes, were also significant, with 11 compounds identified in raw avocado kernels, contributing substantially to the relative content of the GC-MS profile. mdpi.com Hexanal, a derivative of linoleic acid, has been reported as one of the most abundant volatile compounds in avocado pulp, often associated with less mature fruit. scielo.br Other volatile compounds identified in avocado cultivars include ethyl acetate (B1210297), methyl dodecanoate, 2,5-dimethyl furan, 1,3-butanediol, 2-ethylphenol, 2-butanol, α-bergamotene, and β-caryophyllene. scielo.br
GC-MS is also invaluable for analyzing less volatile or polar compounds after derivatization. Derivatization involves chemically modifying the compounds to make them more volatile or suitable for GC analysis. This approach has been used to characterize a broader range of metabolites in avocado extracts. An exploratory study evaluating GC-MS for identifying potential ripening or variety markers in avocado fruit analyzed derivatized extracts from 13 avocado varieties at different ripening stages. researchgate.net, psu.edu, rsc.org This method allowed for the identification of approximately 60 metabolites in a single run. researchgate.net, psu.edu Derivatization can involve steps such as adding methoxyamine hydrochloride followed by silylation with N-methyltrifluoroacetamide (MBSTFA) plus trimethylchlorosilane (TMCS) for the analysis of compounds like sugars and polyalcohols. mdpi.com GC-MS analysis of derivatized avocado peel extract identified sugars such as glucose and fructose, and sugar alcohols like glycerol, pentitol, and glucitol. mdpi.com
The identification of compounds by GC-MS is typically based on matching their mass spectra and retention times with those of authentic standards or entries in mass spectral libraries. avocadosource.com For positive identification, avocado volatiles should meet criteria such as agreement of odor description with a standard, matching retention index on columns of different polarity, and mass spectral match with the standard. avocadosource.com
Table 1: Examples of Volatile Compounds Identified in Avocado Extracts by GC-MS
| Compound Name | Compound Class | Source | Notes |
| Hexanal | Aldehyde | Pulp, Kernels | Grassy odor, associated with low maturity |
| Ethyl acetate | Ester | Cultivars | Fresh fruity flavor |
| Methyl oleate | Ester | Kernels | Oily smell |
| Methyl hexadecanoate | Ester | Kernels | Oily smell |
| Methyl linoleate | Ester | Kernels | Oily smell |
| Methyl stearate | Ester | Kernels | Oily smell |
| Methyl undec-10-enoate | Ester | Kernels | Oily smell |
| 2-methylbutan-1-ol | Alcohol | Roasted Kernels | |
| 2-decanone, O-methyloxime | Oxime | Roasted Kernels | |
| 2-methyl-pyrazine | Pyrazine | Roasted Kernels | |
| β-caryophyllene | Terpene | Cultivars | |
| α-bergamotene | Terpene | Cultivars |
Thin-Layer Chromatography (TLC) and Preparative Chromatography for Fractionation
Thin-Layer Chromatography (TLC) and preparative chromatography techniques are essential tools for the fractionation and isolation of compounds from complex avocado extracts. TLC is a simple, rapid, and cost-effective technique used for separating and visualizing compounds based on their differential migration on a stationary phase (typically silica (B1680970) gel) coated on a plate, using a mobile phase. Preparative chromatography, including techniques like column chromatography and preparative TLC, is used to isolate larger quantities of separated compounds for further analysis or study.
TLC is frequently used to monitor the fractionation process and check the purity of isolated compounds. In the analysis of avocado leaf extracts for flavonoids, TLC with a silica gel stationary phase and mobile phases like n-hexane:ethyl acetate (3:7) has been employed to analyze different fractions (ethanol extract, n-hexane fraction, ethyl acetate fraction, and water fraction). ajprd.com, researchgate.net TLC profiling using silica gel with mobile phases such as chloroform:methanol (9:1 v/v) has also been used to analyze fractions obtained from vacuum column chromatography of avocado peel extracts. scialert.net Visualization of spots on TLC plates can be done under UV light at different wavelengths (e.g., 254 nm and 366 nm) and by spraying with visualizing agents like 5% AlCl3 in ethanol, which helps in detecting flavonoid compounds by their fluorescence. ajprd.com, researchgate.net Two-dimensional TLC using different solvent systems can be used to further assess the purity of isolated compounds. researchgate.net
Preparative chromatography techniques are applied after initial extraction and fractionation to isolate specific compounds or groups of compounds. Column chromatography using stationary phases like silica gel 60 and gradient elution with solvent systems such as n-hexane:CHCl3, CHCl3:EtOAc, and EtOAc:MeOH has been used to fractionate avocado peel extracts. scialert.net The eluates with similar TLC profiles are pooled together. scialert.net Preparative thin-layer chromatography can be used as a subsequent step to further purify sub-fractions obtained from column chromatography. ajprd.com High-speed countercurrent chromatography (HSCCC) has also proven to be a versatile tool for efficient fractionation and isolation of natural products from avocado seeds, often combined with other methods like size exclusion gel chromatography and preparative HPLC. cuvillier.de These preparative techniques allow for the isolation of sufficient amounts of individual compounds for detailed structural characterization using spectroscopic methods. cuvillier.de
Gas Chromatography-Flame Ionization Detector (GC-FID) for Specific Compound Quantification
Gas Chromatography coupled with a Flame Ionization Detector (GC-FID) is a quantitative analytical technique commonly used for the determination of specific compounds in avocado extracts, particularly fatty acids and phytosterols. While GC-MS provides structural information for identification, GC-FID offers high sensitivity and linearity over a wide range of concentrations, making it suitable for quantifying known compounds.
GC-FID is widely used for the analysis of fatty acid profiles in avocado oil and extracts. nih.gov, rsdjournal.org Fatty acids are typically converted to their methyl esters (FAMEs) before analysis by GC-FID. uoguelph.ca This involves steps like saponification and transesterification. mdpi.com The FAMEs are then separated on a capillary column and detected by the FID, which responds proportionally to the mass of carbon atoms eluting from the column. The relative abundance of different fatty acids is determined from the peak areas in the chromatogram. Studies have used GC-FID to quantify major fatty acids in avocado oil, such as oleic, palmitic, linoleic, palmitoleic, and linolenic acids. rsdjournal.org, idosi.org The percentages of these fatty acids can vary depending on the avocado variety and the extraction method used. rsdjournal.org, idosi.org For example, in Hass and Fuerte varieties, oleic acid was found to be the main fatty acid, with varying percentages. idosi.org
GC-FID can also be used for the quantification of other compounds, although its application might be limited compared to GC-MS when dealing with complex mixtures or compounds present at low concentrations, especially if co-elution occurs. researchgate.net For instance, in a comparative study, GC-APCI-MS allowed the quantification of a higher number of metabolites in avocado fruit compared to GC-FID. researchgate.net However, GC-FID remains a standard method for quantifying major lipid components like fatty acids and phytosterols in avocado extracts and oils. nih.gov Purity of standards used in GC-FID analysis can be checked using the same technique. avocadosource.com
Method Validation and Optimization for Reproducible Phytochemical Analysis
Method validation and optimization are critical steps in phytochemical analysis of avocado extracts to ensure the reliability, accuracy, and reproducibility of the results. Optimization involves determining the best conditions for each step of the analytical process, from sample preparation and extraction to chromatographic separation and detection, to maximize the recovery and sensitivity of the target compounds. Validation confirms that the optimized method is suitable for its intended purpose, assessing parameters such as linearity, accuracy, precision, limits of detection and quantification, and robustness.
Optimization of extraction methods is crucial for obtaining representative and high-yield extracts. Factors such as solvent type and concentration, temperature, time, and solvent-to-sample ratio significantly impact the extraction efficiency of different phytochemicals from avocado. nih.gov, mdpi.com For example, studies have optimized the extraction of polyphenols and flavan-3-ols from avocado seeds and peels using techniques like maceration, sonication, and microwave-assisted extraction, evaluating the impact of ethanol concentration, temperature, and time on the yield and antioxidant activity. nih.gov, mdpi.com, nih.gov Response surface methodology (RSM) is a statistical approach often used for optimizing extraction parameters by establishing a mathematical model that describes the relationship between responses (e.g., compound yield, antioxidant activity) and independent variables (e.g., temperature, solvent concentration, time). nih.gov, nih.gov
Chromatographic methods like GC-MS and GC-FID also require optimization of parameters such as column type, oven temperature program, carrier gas flow rate, and detector settings to achieve optimal separation and sensitivity for the target analytes. avocadosource.com, mdpi.com For instance, optimizing the oven temperature program in GC-MS is essential for separating a wide range of volatile compounds. avocadosource.com
Method validation ensures that the analytical method consistently produces accurate and reliable data. Key validation parameters include:
Linearity: Demonstrating a proportional relationship between the analyte concentration and the detector response over a specific range. This is often assessed by analyzing a series of standards at different concentrations and generating a calibration curve. avocadosource.com, mdpi.com
Accuracy: Assessing how close the measured values are to the true values.
Precision: Evaluating the repeatability and reproducibility of the measurements. This involves analyzing replicate samples and determining the variability of the results.
Limits of Detection (LOD) and Quantification (LOQ): Determining the lowest concentration of an analyte that can be detected and reliably quantified, respectively.
Robustness: Assessing the method's ability to remain unaffected by small, deliberate variations in method parameters.
Method validation procedures are applied to various analytical techniques used for avocado extract analysis, including methods for determining total phenolic content, total flavonoid content, and antioxidant activity assays like DPPH, ABTS, and FRAP. ugr.es, nih.gov, f1000research.com, nih.gov, mdpi.com For quantitative analysis using techniques like GC-FID or HPLC, method validation is crucial to ensure the accuracy and reliability of the reported concentrations of specific compounds. nih.gov
The use of internal standards is another important aspect of method validation and quantification in GC-based analysis. An internal standard is a compound added to all samples and calibration standards at a known concentration to compensate for variations in sample preparation, injection volume, and detector response. avocadosource.com Quantitation can be performed using linear regression analysis of the ratio of the analyte signal to the internal standard signal against the ratio of their concentrations. avocadosource.com
By rigorously optimizing and validating the analytical methods, researchers can ensure the generation of reproducible and accurate data for the phytochemical characterization of avocado extracts, which is fundamental for scientific research and potential applications.
Table 2: Examples of Optimized Extraction Conditions for Avocado By-products
| Material Source | Extraction Technique | Solvent | Optimal Conditions (Example) | Reference |
| Avocado Peel | MAE | Ethanol/Water | 130 °C, 39 min, 36% Ethanol, 44 mL/g solvent:sample | mdpi.com |
| Avocado Peel | UAE | Aqueous | 1:20 w/v solid:solvent, 20% ultrasonic intensity, 30 min | mdpi.com |
| Avocado Seed | Sonotrode UAE | Ethanol/Water | Optimized based on procyanidin (B600670) content and antioxidant activity | nih.gov |
Extraction and Purification Methodologies for Bioactive Compounds from Avocado
Conventional Extraction Techniques and Their Efficiency
Conventional extraction methods are often simple and widely used, though they may have limitations in terms of extraction time, solvent consumption, and yield compared to advanced techniques. mdpi.comanalis.com.my
Maceration and Infusion
Maceration and infusion are traditional methods used for extracting bioactive compounds from plant materials. Maceration involves soaking the solid sample in a solvent at room temperature for a specified period, while infusion typically involves steeping the material in hot water. researchgate.net These techniques are generally simple and require minimal equipment. However, they can be time-consuming and may not be the most efficient for extracting certain compounds, potentially resulting in lower yields compared to other methods. analis.com.my For instance, a study comparing different extraction methods for antioxidants from avocado seeds found that maceration yielded an IC50 value of 42.98 μg/mL, which was higher (indicating lower antioxidant activity) than that obtained by Soxhlet extraction. biomedres.us Another study on avocado leaves used maceration with solvents like hexane (B92381), acetone (B3395972), and ethanol (B145695), and infusion with water, reporting varying flavonoid levels depending on the solvent used. researchgate.net
Soxhlet Extraction and Hot Extraction
Soxhlet extraction is a solid-liquid extraction technique that involves continuous cycling of a solvent through the plant material. This method is known for its efficiency in extracting compounds with limited solubility in the chosen solvent. fhsu.edu Hot extraction, also known as reflux extraction, involves heating the solvent with the sample to increase the solubility and mass transfer of the compounds. analis.com.my
Soxhlet extraction has been reported as an effective method for extracting antioxidants from avocado seeds, yielding a lower IC50 value (9.24 μg/mL with 70% ethanol) compared to maceration and hot extraction. biomedres.us This suggests a higher antioxidant capacity of the extract obtained by Soxhlet. Studies have utilized Soxhlet extraction with solvents like hexane and ethanol to extract oil and bioactive compounds from avocado pulp and endocarp, with varying yields depending on the solvent and extraction time. fhsu.edudlsu.edu.ph For example, Soxhlet extraction of Philippine avocado pulp variety 240 with ethanol resulted in a higher oil yield (69.78%) compared to hexane (36.17%) under specific conditions. dlsu.edu.ph However, conventional methods like Soxhlet extraction are often time-consuming and require significant amounts of organic solvents. mdpi.comanalis.com.my
Advanced and Green Extraction Technologies
Advanced and green extraction technologies aim to overcome the limitations of conventional methods by offering advantages such as reduced extraction time, lower solvent consumption, higher efficiency, and environmental friendliness. mdpi.commdpi.comsci-hub.se
Ultrasound-Assisted Extraction (UAE)
Ultrasound-Assisted Extraction (UAE) utilizes ultrasonic waves to enhance the extraction of bioactive compounds. The acoustic cavitation produced by ultrasound disrupts plant cell walls, improving solvent penetration and mass transfer of compounds into the extraction medium. analis.com.mynih.gov UAE is considered a cost-effective and green technology. analis.com.my
Studies have shown that UAE can significantly increase the yield of phenolic compounds from avocado residues, such as seeds and peels. scielo.org.peresearchgate.net For instance, UAE of avocado pulp resulted in a significantly higher total phenolic content (235.77 mg GAE/100g dried sample) compared to extraction without ultrasound (166.32 mg GAE/100g dried sample). researchgate.net Optimization studies have identified key parameters affecting UAE efficiency, including sonication time, solvent composition, temperature, solid-solvent ratio, and sonication frequency. analis.com.mynih.gov Optimal conditions for phenolic recovery from avocado peel using UAE were reported as a solid-to-solvent ratio of 1:20, ultrasonic intensity of 20%, and a duration of 30 minutes. mdpi.com UAE for 60 minutes significantly increased the yield of phenolic content from avocado seeds compared to shorter durations. analis.com.my
Microwave-Assisted Extraction (MAE)
Microwave-Assisted Extraction (MAE) uses microwave energy to heat the solvent and sample, leading to rapid heating and increased pressure within the plant cells, which facilitates the release of intracellular compounds. mdpi.comnih.gov MAE is known for its shorter extraction times, reduced solvent consumption, and higher efficiency compared to conventional methods. nih.govmdpi.com
MAE has been successfully applied for extracting polyphenols and other bioactive compounds from avocado peel and seeds. mdpi.comucp.ptnih.gov Optimal MAE conditions for extracting phenolic compounds from avocado seeds have been determined, involving specific temperatures, times, and ethanol concentrations. nih.govucp.pt For example, optimal conditions for simultaneous extraction of phenolic compounds and antioxidant activity from avocado seeds using MAE were 58.3% ethanol, 400 W microwave power, and 4.8 minutes extraction time. nih.gov MAE has been reported to extract significantly higher amounts of phenols in shorter times compared to conventional solid-liquid extraction. mdpi.com While generally efficient, MAE's high temperatures can potentially degrade heat-sensitive compounds, although the degradation is often lower than in traditional hot extraction methods. mdpi.com
Pressurized Hot Water Extraction (PHWE) and Pressurized Liquid Extraction (PLE)
Pressurized Hot Water Extraction (PHWE), also known as Subcritical Water Extraction (SWE) when water is in its liquid state above 100°C under pressure, uses water at elevated temperatures and pressures as the extraction solvent. researchgate.netmdpi.com Pressurized Liquid Extraction (PLE), also referred to as Accelerated Solvent Extraction (ASE), uses various solvents at high temperatures and pressures. google.com These techniques offer advantages such as faster extraction rates, reduced solvent usage (especially PHWE which uses water), and the ability to extract a wide range of compounds by adjusting temperature and pressure. sci-hub.semdpi.comgoogle.com
PHWE has been explored for extracting bioactive compounds from avocado, leveraging the tunable properties of hot water under pressure. researchgate.netmdpi.com Studies have shown that PHWE can be effective for extracting antioxidants from avocado seeds, with optimal temperatures influencing the yield and activity of the extracts. mdpi.combiomedres.us PLE has been suggested as a green technology for intensifying the extraction of biomolecules from avocado by-products, demonstrating higher yields of total phenolic content compared to conventional solid-liquid extraction under optimal conditions. sci-hub.se These pressurized techniques are considered more environmentally friendly alternatives to traditional methods like Soxhlet extraction. mdpi.comgoogle.com
Supercritical Fluid Extraction (SFE)
Supercritical Fluid Extraction (SFE) is highlighted as an environmentally friendly technique particularly suitable for extracting thermolabile compounds from plant matrices using supercritical carbon dioxide (SC-CO2) as the primary solvent. mdpi.com A key advantage of SFE is its ability to operate at low temperatures in the absence of oxygen or light, which helps maintain the purity and integrity of sensitive extracts. mdpi.com
Research has demonstrated the application of SFE for recovering bioactive compounds from avocado peels and seeds. mdpi.com Specific operating conditions explored include using SC-CO2 at 80 °C and 250 bar for 30 minutes with ethanol as a co-solvent at a solid-to-liquid ratio of 1:1.5. mdpi.com Studies focusing on avocado oil extraction using SC-CO2 have reported varying yields based on conditions. For instance, extraction at 350 atm and 37 °C achieved a 62.9% oil recovery, while optimizing conditions to 540 atm and 81 °C increased the yield to 94%. mdpi.com The addition of ethanol as a co-solvent to SC-CO2 has been shown to further enhance oil recovery, with one study reporting 98% recovery at 400 atm and 80 °C. mdpi.com
Enzyme-Assisted Extraction (EAE)
Enzyme-Assisted Extraction (EAE) is another method explored for enhancing the recovery of bioactive compounds from avocado by-products, particularly the peel. EAE involves the use of enzymes to break down plant cell walls, thereby facilitating the release of intracellular compounds.
Studies have applied EAE to extract polyphenols from avocado peel. actapol.net For example, treatment with viscozyme at a 1% concentration for 60 minutes resulted in a polyphenol yield of approximately 35.4 mg GAE/g of dried peel. actapol.net While effective, a comparative study indicated that Ultrasound-Assisted Extraction (UAE) was more efficient than EAE in terms of the antioxidant activity of the extracted phenolic compounds. actapol.net Despite this, enzyme-assisted centrifugation has demonstrated a significant improvement in extraction yield from avocado paste, increasing it by more than 25 times compared to processes without enzyme assistance. jst.go.jp EAE is recognized as an applied technique for avocado peel processing. researchgate.net, dntb.gov.ua, researchgate.net
Emerging Electrically Assisted Extraction Techniques
Emerging electrically assisted extraction techniques, such as Pulsed Electric Field (PEF) and High Voltage Electric Discharge Plasma (HVED), represent innovative approaches to enhance the extraction of bioactive compounds by increasing cell permeability.
Pulsed Electric Field (PEF)
Pulsed Electric Field (PEF) technology has shown promise in revolutionizing avocado processing, particularly for oil extraction. PEF works by applying short bursts of high-voltage electrical pulses to the plant material, causing electroporation or permeabilization of cell membranes. This facilitates the release of intracellular components. PEF application in avocado processing has been reported to improve oil extraction efficiency while preserving the fruit's nutritional properties. ionic-pef.com
Key benefits associated with PEF in avocado include a higher extraction yield, with one report indicating a 20% increase in oil extraction yield, and the production of superior quality oil due to the preservation of bioactive compounds and natural antioxidants. ionic-pef.com PEF also contributes to less oxidation by inactivating enzymes responsible for deterioration and browning, and it offers a more sustainable and efficient process by reducing energy consumption and the need for chemical solvents. ionic-pef.com PEF pre-treatment has been specifically investigated for its potential to increase the extraction yield of valuable compounds like procyanidins from avocado by-products such as peels and seeds. ugr.es, researchgate.net The combination of PEF with other techniques like ultrasound extraction has also shown significant improvements in compound extraction from avocado peel and seed compared to using ultrasound alone. researchgate.net Applying PEF treatment before the malaxation step in avocado oil production aims to reduce malaxation time by up to 50% while simultaneously improving the quality and taste of the cold-pressed oil. opticept.se PEF is considered an applied technique for avocado peel and seed. researchgate.net, dntb.gov.ua, researchgate.net
High Voltage Electric Discharge Plasma (HVED)
High Voltage Electric Discharge (HVED) extraction is another novel, efficient, and eco-friendly technique for extracting bioactive ingredients from plant materials. nih.gov HVED involves generating plasma discharges in contact with the material, which can lead to cell disintegration and enhanced release of compounds. While HVED holds potential as an alternative to conventional extraction methods, a review indicates that this technique has not yet been specifically applied for the extraction of bioactive compounds from avocado peel, although it is listed as a potential future method. mdpi.com, researchgate.net, dntb.gov.ua, researchgate.net, mdpi.com
Centrifugal Partition Extraction (CPE) and Surfactant-Mediated Extraction (SME)
Centrifugal Partition Extraction (CPE) and Surfactant-Mediated Extraction (SME) are liquid-based extraction techniques that offer alternatives to traditional solid-liquid extraction methods.
Centrifugal Partition Extraction (CPE)
Centrifugal Partition Chromatography (CPC), a form of countercurrent separation closely related to CPE, has been utilized in the purification of compounds derived from avocado peel. CPC is a liquid-liquid chromatography technique that uses a mixture of immiscible solvents as both the stationary and mobile phases, supported by centrifugal force to retain the stationary phase. This technique has been successfully employed to purify semi-synthetic derivatives of epicatechin, which were prepared from procyanidins extracted from avocado peels. nih.gov CPC has proven to be a powerful tool for isolating new semi-synthetic molecules derived from avocado peel proanthocyanidins (B150500) (PACs). nih.gov Furthermore, CPC has been explored for the purification of carbon quantum dots (CQD) synthesized from avocado peels, demonstrating its capability for polarity-based separation of these nanomaterials. mdpi.com, researchgate.net While the search results primarily detail the use of CPC for purification post-extraction, CPE itself is listed as a potential method for extracting bioactive compounds from avocado peel, although its application in this specific context has not yet been widely reported. mdpi.com, researchgate.net, dntb.gov.ua, researchgate.net
Surfactant-Mediated Extraction (SME)
Surfactant-Mediated Extraction (SME) involves the use of surfactants to improve the solubility and extraction efficiency of target compounds. While not always explicitly termed SME, the principle of using surfactants to enhance extraction has been observed in avocado research. For instance, the addition of 1% Tween-20, a surfactant, to an emulsion prepared from avocado seeds facilitated the dissolution of polyphenolic compounds, leading to increased antioxidant activity of the extract. nih.gov This demonstrates how surfactants can aid in the release and solubilization of bioactive molecules from the avocado matrix. Similar to CPE, SME is listed as a potential method for extracting bioactive compounds from avocado peel in some reviews, but its practical application in published studies appears limited to date. mdpi.com, researchgate.net, dntb.gov.ua, researchgate.net
Optimization of Extraction Parameters
Optimizing extraction parameters is critical to maximize the yield and selectivity of bioactive compounds from avocado while minimizing extraction time and energy consumption. Key parameters influencing the efficiency of avocado extraction include solvent type and concentration, as well as extraction time and temperature.
Influence of Solvent Type and Concentration
The choice of solvent and its concentration significantly impacts the efficiency of extracting antioxidants and other phytochemicals from different parts of the avocado. biomedres.us Ethanol, often used in aqueous mixtures, has demonstrated effectiveness in isolating compounds with notable antioxidant properties from avocado seeds. biomedres.us A study comparing different extraction methods and solvents found that 70% ethanol used in Soxhlet extraction of avocado seeds yielded the lowest IC50 value, indicating high antioxidant potential of the extract. biomedres.us
The concentration of ethanol in aqueous solutions affects extraction yields by altering the solvent's dielectric constant, which in turn influences the solubility and diffusivity of the target compounds. frontiersin.org For avocado Hass peel, an ethanol concentration of 40% was found to provide the highest extraction outcomes for total phenolic content (TPC), total flavonoid content (TFC), and DPPH antioxidant activity. frontiersin.org Another study suggested that an ethanol solution of approximately 42.58% is suitable for extracting phenolic compounds from Hass avocado. frontiersin.org Conventional extraction methods using 80% ethanol have also shown high recovery yields of phenolic compounds from Hass variety avocado peel. frontiersin.org
In Ultrasound-Assisted Extraction (UAE) from both avocado peel and seeds, intermediate ethanol/water concentrations, specifically 65% ethanol, resulted in the highest yields of procyanidins and optimal antioxidant activity as measured by various assays (DPPH, ABTS, FRAP). nih.gov Conversely, for the extraction of total phenolic compounds from avocado seeds using aqueous ethanol, the yield peaked at 30% ethanol concentration and decreased with further increases in ethanol percentage. bas.bg
Pressurized liquid extraction (PLE) studies on avocado epicarp have shown that extraction yields vary considerably (5.8% to 39%) depending on the ethanol concentration (0-100%) in the solvent mixture. researchgate.net For extracting phenolic acids from avocado peel using PLE, an ethanol/water ratio of 1:1 (v/v) was reported as effective. researchgate.net Different solvents also yield varying amounts of TPC from avocado seeds; for instance, ethanol/water (50/50, v/v) yielded 36.4 ± 4.8 mg GAE/g DS, methanol (B129727)/water (50/50, v/v) yielded 27.5 ± 2.1 mg GAE/g DS, and ethyl acetate (B1210297) yielded 10.1 ± 1.0 mg GAE/g DS. researchgate.net When comparing solvents for Soxhlet extraction of avocado seeds and peels, ethanol consistently provided higher extraction yields compared to ethyl acetate and hexane. zenodo.org For microwave-assisted extraction (MAE) of phenolic compounds and antioxidants from avocado seeds, an optimal ethanol concentration of 58.3% was determined. scienceopen.com In a specific PLE application for avocado epicarp, pure water at 40°C and 100 bar was successfully used to extract a wide range of phenolic compounds. researchgate.net
Effect of Extraction Time and Temperature
Extraction time and temperature are critical parameters that influence both the efficiency of compound extraction and the potential for degradation of thermolabile bioactives.
Temperature
Increasing extraction temperature can enhance the solubility and diffusivity of compounds, potentially leading to higher yields. However, elevated temperatures can also cause the degradation of heat-sensitive bioactive compounds, resulting in a loss of biological activity. frontiersin.org For avocado Hass peel extracts, the best outcomes for TPC, TFC, and DPPH antioxidant activity were obtained at 50°C, with a decrease observed when the temperature was raised to 60°C. frontiersin.org In contrast, subcritical water extraction from avocado flesh showed that a lower temperature of 105°C was more effective in yielding phenolic compounds compared to higher temperatures like 120°C and 140°C. mdpi.com, researchgate.net This was attributed to the higher polarity of water at 105°C, which favors the extraction of phenolic compounds. mdpi.com, researchgate.net
For avocado seed extraction, temperature significantly influences the diffusivity and solubility of components, with solubility generally increasing with temperature. nih.gov In subcritical CO2 extraction of avocado oil, lower temperatures and pressures are preferred to minimize the co-extraction of chlorophyll. researchgate.net SFE studies on avocado pulp have been conducted across a range of temperatures (40, 60, and 80 °C) and pressures (200, 300, and 400 bar) to establish extraction curves and determine optimal conditions. researchgate.net During the malaxation step in avocado oil production, temperatures of 40°C and 50°C did not significantly alter the fatty acid profile of the oil, although extraction time at these temperatures did impact yield. scielo.br For complete extraction of polyphenols from avocado seeds using a high solvent-to-solid ratio, higher temperatures such as 70°C were applied. bas.bg The optimal temperature for extracting antioxidant polyphenolic compounds from avocado seeds using 30% ethanol was determined to be 70°C. bas.bg Pressurized liquid extraction studies have explored a wide temperature range (40°C to 200°C), with some researchers recommending lower temperatures (40-70°C) to prevent thermal degradation of phenolic compounds, while others have successfully employed much higher temperatures. researchgate.net, researchgate.net Pre-drying of avocado peel at 85°C for 12 hours has also been identified as an optimal condition prior to extraction. researchgate.net
Time
Extraction time is another crucial factor influencing the yield of bioactive compounds. Sufficient time is needed for the solvent to penetrate the plant matrix and solubilize the target compounds. However, excessively long extraction times can potentially lead to the degradation of sensitive compounds or the co-extraction of unwanted substances. In subcritical water extraction of phenolic compounds from avocado flesh, the extraction yield decreased over time across all tested temperatures, with 30 minutes being deemed sufficient for effective extraction. mdpi.com, researchgate.net For avocado seed extraction, time had a less significant influence after an initial period (approximately 5 minutes), suggesting that solubility and diffusion were the primary limiting factors once equilibrium was approached. nih.gov
In the mechanical extraction of avocado oil, specifically during malaxation, time significantly affected the oil yield. scielo.br Longer malaxation times (120 minutes at both 40°C and 50°C) generally resulted in a higher proportion of extracted oil. scielo.br However, at 50°C, extending the malaxation time to 180 minutes led to a decrease in yield, potentially due to moisture loss. scielo.br Interestingly, shorter malaxation times (30 and 60 minutes at 50°C) sometimes yielded results comparable to longer durations. scielo.br For the extraction of antioxidant polyphenolic compounds from avocado seeds, an extraction time of 60 minutes was found to be sufficient and optimal, as the extraction curve reached a plateau, indicating that further increases in time did not significantly enhance the yield. bas.bg In UAE studies on avocado peel and seed, extraction time (ranging from 5 to 45 minutes) was included as a variable in the optimization process. nih.gov For microwave-assisted extraction (MAE) of phenolic compounds and antioxidant activity from avocado seeds, an optimal extraction time of 4.8 minutes was determined. scienceopen.com Conventional Soxhlet extraction using hexane for avocado oil extraction showed that increasing extraction time led to increased oil yield, with a 4-hour extraction time being used in some studies to evaluate the effect of other parameters. eares.org High microwave energy and prolonged extraction time in MAE can lead to high temperatures and negatively impact oil yield by damaging cell structures. jst.go.jp
Table 1: Influence of Solvent Concentration on Extraction Yield/Compound Content
| Source Material | Extraction Method | Solvent | Concentration | Key Finding | Citation |
| Avocado Seeds | Various | Ethanol | Specific | Effective for isolating compounds with significant antioxidant properties. | biomedres.us |
| Avocado Seeds | Soxhlet | Ethanol | 70% | Most effective for antioxidant extraction (lowest IC50). | biomedres.us |
| Avocado Peel | General | Ethanol | Different | Impacts yield due to dielectric constant, solubility, and diffusivity. | frontiersin.org |
| Avocado Hass Peel | General | Ethanol | 40% | Highest TPC, TFC, and DPPH outcomes. | frontiersin.org |
| Avocado Hass | General | Ethanol | ~42.58% | Suitable for phenolic compound extraction. | frontiersin.org |
| Avocado Peel | UAE | Ethanol | 65% | Highest procyanidins and antioxidant activity. | nih.gov |
| Avocado Seeds | UAE | Ethanol | 65% | Highest procyanidins and antioxidant activity. | nih.gov |
| Avocado Seeds | Aqueous Ethanol | Ethanol | 30% | Maximum TPC yield. | bas.bg |
| Avocado Epicarp | PLE | Ethanol | 0-100% | Yield ranges from 5.8% to 39%. | researchgate.net |
| Avocado Peel | PLE | Ethanol | 50% (1:1 v/v) | Effective for phenolic acid extraction. | researchgate.net |
| Avocado Seeds | Various | Ethanol | 50% | TPC: 36.4 ± 4.8 mg GAE/g DS. | researchgate.net |
| Avocado Seeds | Various | Methanol | 50% | TPC: 27.5 ± 2.1 mg GAE/g DS. | researchgate.net |
| Avocado Seeds | Various | Ethyl Acetate | - | TPC: 10.1 ± 1.0 mg GAE/g DS. | researchgate.net |
| Avocado Seeds/Peels | Soxhlet | Ethanol | - | Higher yields compared to ethyl acetate and hexane. | zenodo.org |
| Avocado Seeds | MAE | Ethanol | 58.3% | Optimal for phenolic compounds and antioxidant activity. | scienceopen.com |
| Avocado Epicarp | PLE | Water | 100% | Used for extraction of phenolic compounds. | researchgate.net |
Table 2: Effect of Extraction Time and Temperature on Yield/Compound Content
| Source Material | Extraction Method | Temperature (°C) | Time (min/hr) | Key Finding | Citation |
| Avocado Flesh | Subcritical Water | 105 | - | Highest phenolic compound yields. | mdpi.com, researchgate.net |
| Avocado Flesh | Subcritical Water | 105, 120, 140 | Over time | Yield decreased over time; 30 min sufficient. | mdpi.com, researchgate.net |
| Avocado Seeds | General | - | >5 min | Time has little influence after initial period; governed by solubility/diffusion. | nih.gov |
| Avocado Pulp | Malaxation | 40, 50 | 120 min | Larger proportion of oil extracted. | scielo.br |
| Avocado Pulp | Malaxation | 50 | 180 min | Yield decreased, possibly due to moisture loss. | scielo.br |
| Avocado Seeds | General | 70 | 60 min | Optimal for antioxidant polyphenolic compounds extraction. | bas.bg |
| Avocado Epicarp | PLE | 40-200 | - | Yield varies with temperature. | researchgate.net |
| Avocado Peel | Drying | 85 | 12 hr | Optimal pre-treatment condition. | researchgate.net |
| Avocado Seeds | MAE | - | 4.8 min | Optimal extraction time. | scienceopen.com |
| Avocado Fruit | Hexane Extraction | - | Increasing | Increased oil yield. | eares.org |
| Avocado Seeds | MAE | >100 | Prolonged | Negative effect on oil yield due to cell structure damage. | jst.go.jp |
Impact of Pre-treatment and Drying Methods on Extract Yield and Bioactivity
Pre-treatment and drying methods applied to avocado material before extraction play a crucial role in influencing both the yield of the extract and the bioactivity of the compounds obtained. High temperatures, particularly above 100°C, during the drying process can negatively affect the yield of oil extraction. biomedres.usbiomedres.us Studies have shown that the drying process of avocado seeds can reduce the amount of antioxidant compounds and, consequently, the antioxidant capacity of the extracts. biomedres.usbiomedres.us
Different drying methods have varying effects on the yield and composition of avocado oil and other bioactive constituents. Freeze-drying has been reported to yield the highest amount of avocado oil compared to oven drying and vacuum drying. nih.govfrontiersin.orgresearchgate.net For instance, in a study comparing drying methods for three avocado varieties, freeze-drying resulted in the highest oil yield, with the Hass variety showing the highest extraction efficiency under this method. nih.govfrontiersin.org Specifically, the highest oil yield observed for the Hass variety with freeze-drying was 65.30 ± 0.10%. nih.govfrontiersin.org In contrast, vacuum drying pretreatment produced a lower oil yield (51.13 ± 4.33%) in the same study. nih.govfrontiersin.org
However, the optimal drying method for preserving bioactive compounds and maximizing bioactivity may differ from that yielding the highest oil quantity. While freeze-drying can increase oil yield, hot air drying may result in lower concentrations of certain bioactive compounds like α-tocopherol, squalene, and β-sitosterol compared to lyophilization (freeze-drying). researchgate.net Conversely, vacuum drying has been shown to result in higher concentrations of functional micronutrients such as tocopherols (B72186), phytosterols (B1254722), phenolics, and squalene, leading to greater DPPH and ABTS scavenging activity. nih.govfrontiersin.orgresearchgate.net
Extraction methods themselves, in conjunction with pre-treatment, also influence the outcome. For example, Soxhlet extraction using 70% ethanol at 70–80°C has been found to be an effective strategy for extracting antioxidants from avocado seeds, yielding a low IC50 value (indicating high antioxidant activity) of 9.24 μg/mL in one study, compared to higher IC50 values for maceration (42.98 μg/mL), hot extraction (43.44 μg/mL), and percolation (67.48 ± 0.98 μg/mL). biomedres.usbiomedres.us The combination of wet grinding and maceration (WGM) has also demonstrated high recovery of total phenols, epicatechin, and chlorogenic acid from avocado peel. researchgate.netmdpi.com
The maturity stage of the avocado fruit can also interact with drying methods to affect the content of bioactive compounds. Total phenolic contents in ripe avocado pulp generally increased depending on the drying method, with oven drying resulting in higher values compared to air drying in one study. sci-hub.se
Here is a table summarizing some findings on the impact of drying methods on avocado oil yield:
| Avocado Variety | Drying Method | Oil Yield (%) | Source |
| Hass | Freeze Drying | 65.30 ± 0.10 | nih.govfrontiersin.org |
| Pinkerton | Freeze Drying | ~53.20 | nih.govfrontiersin.org |
| Reed | Freeze Drying | ~57.07 | nih.govfrontiersin.org |
| Hass | Vacuum Drying | 51.13 ± 4.33 | nih.govfrontiersin.org |
Fractionation and Isolation Strategies for Specific Compound Classes
Fractionation and isolation strategies are employed to separate specific classes of bioactive compounds from crude avocado extracts, allowing for the study and utilization of individual or groups of compounds. Various techniques are applicable depending on the target compounds, including lipids, phenolic compounds, and carotenoids.
Supercritical fluid extraction (SFE) using CO2 has been utilized to extract bioactive compounds from avocado peels and seeds. mdpi.com While CO2 primarily extracts non-polar molecules, the addition of co-solvents like ethanol can enhance the extraction of compounds with higher polarity. mdpi.com
Chromatographic methods are widely used for the isolation and purification of specific compounds. Bioassay-guided fractionation, often involving chromatographic techniques, is a strategy used to isolate and characterize biologically active compounds from avocado extracts. nih.gov For instance, purification of proanthocyanidins (PAC) from avocado peel has been shown to enhance the inhibition of certain bacteria. nih.gov
Acidic hydrolysis followed by fractionation with less polar solvents has been performed to modify the antioxidant activity of plant extracts and release esterified and glycosylated phenolics. nih.gov Weak polar phenolic fractions have been observed to display higher antimicrobial activity. nih.gov
Enzyme-assisted extraction (EAE) and ultrasound-assisted extraction (UAE) are also utilized, sometimes in combination with other methods, to improve the recovery of bioactive compounds like phenols from avocado by-products such as the peel. researchgate.netmdpi.commdpi.commdpi.com
Techniques like infrared spectroscopy by Fourier transform (FTIR) can be applied to analyze the composition of avocado oils obtained through different extraction methods, helping to identify the presence of specific functional groups or isomers. nih.gov
The choice of solvent is also a critical factor in fractionation and isolation, as different solvents have varying affinities for different compound classes. Hydroalcoholic solvents are frequently used, particularly for their relevance in food and pharmaceutical applications. mdpi.com Studies have investigated the influence of different solvents, such as acetone, ethanol, ethyl acetate, and water, on the antioxidant properties of avocado seed extracts, finding variations in the resulting antioxidant activity. mdpi.com
While the search results provide information on various extraction and drying methods and some insights into fractionation based on polarity and bioactivity, detailed data tables specifically outlining the yields and purity levels of isolated specific compound classes using different fractionation strategies were not extensively available within the provided snippets. The information focuses more on the initial extraction yield and the bioactivity of broader extracts or oil.
Compound Names and PubChem CIDs
In Vitro and Mechanistic Investigations of Biological Activities of Avocado Extracts
Elucidation of Antioxidant Mechanisms
The antioxidant properties of avocado extracts are well-documented and attributed to their rich phytochemical composition, including phenolic compounds, flavonoids, carotenoids, and fatty acids. These compounds exert their antioxidant effects through various mechanisms, such as scavenging free radicals, modulating endogenous antioxidant defense systems, and inhibiting lipid peroxidation.
Radical Scavenging Activity (e.g., DPPH, ABTS, FRAP, ORAC assays)
Multiple studies have demonstrated the significant radical scavenging activity of avocado extracts using various in vitro assays. The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are commonly used to evaluate the ability of extracts to neutralize free radicals.
Research on avocado seed extracts has shown concentration-dependent inhibition of DPPH radicals, indicating strong antioxidant capacity. researchgate.net Different extraction methods and solvents can influence the observed activity. For instance, methanol (B129727) extracts of avocado seeds and exocarp exhibited high DPPH and ABTS free radical scavenging activity, with methanol extracts of seed showing the greatest ABTS activity (IC50 value of 0.03 ± 0.01 mg/mL). scielo.sa.cr This was comparable to the reference compound Trolox. scielo.sa.cr Methanol extracts generally demonstrated higher ABTS scavenging activities compared to n-hexane extracts. scielo.sa.cr
Avocado leaf extracts have also shown strong radical scavenging abilities, often linked to their higher phenolic content compared to seed extracts. africaresearchconnects.comnih.gov Studies using DPPH and ABTS assays on leaf extracts have reported significant antioxidant capacity. mdpi.combiomedres.usscielo.org.pe
Avocado peel extracts have been evaluated using DPPH, ABTS, FRAP (Ferric Reducing Antioxidant Power), and ORAC (Oxygen Radical Absorbance Capacity) assays, demonstrating notable antioxidant activities. scialert.netnih.gov The antioxidant activity measured by DPPH and ABTS radicals is often expressed as IC50 values, where a lower value indicates stronger antiradical activity. scialert.net
Avocado pulp extracts have also exhibited antioxidant activity in DPPH and ABTS assays. scielo.org.pe
The antioxidant capacity of avocado extracts, particularly from seeds and peels, is strongly correlated with their total phenolic content. scielo.sa.cruchile.clmdpi.com Compounds such as catechins, procyanidins, hydroxycinnamic acids, and hydroxybenzoic acids are abundant in these parts and contribute significantly to the observed radical scavenging activities. uchile.cl
Table 1 summarizes some representative findings on the radical scavenging activity of avocado extracts from different parts:
| Avocado Part | Extraction Solvent | Assay | IC50 or Activity Level | Reference |
| Seed | Methanol | ABTS | 0.03 ± 0.01 mg/mL (IC50) | scielo.sa.cr |
| Exocarp | Methanol | ABTS | 0.06 ± 0.02 mg/mL (IC50) | scielo.sa.cr |
| Seed | Ethanol (B145695)/Water (50:50) | ABTS | 263.58 ± 17.85 µmol TE/g dw | scielo.sa.cr |
| Seed | Acetone (B3395972) 70% | DPPH | 266.56 ± 2.76 mg ET/g extract | scielo.sa.cr |
| Seed | Acetone 70% | ABTS | 607.28 ± 4.71 mg ET/g extract | scielo.sa.cr |
| Seed | Acetone 70% | ORAC | 475.55 ± 47.82 mg ET/g extract | scielo.sa.cr |
| Seed | Ethanol 70% | DPPH | 221.69 ± 20.12 mg ET/g extract | scielo.sa.cr |
| Seed | Ethanol 70% | ABTS | 516.34 ± 11.81 mg ET/g extract | scielo.sa.cr |
| Seed | Ethanol 70% | ORAC | 495.25 ± 14.52 mg ET/g extract | scielo.sa.cr |
| Peel | Methanolic | DPPH, ABTS | Evaluated by IC50 | scialert.net |
| Peel | Aqueous PLE | ABTS | 3350 ± 179 µmol Trolox equivalent/g dry extract | csic.es |
| Peel | Aqueous PLE | ORAC | 0.14 ± 0.01 µg/mL | csic.es |
| Fruit Oil | N/A | ABTS | 62.99 ug/ml (IC50) | tiu.edu.iq |
| Fruit Oil | N/A | Hydroxyl radical scavenging | 50.68 ug/ml (IC50) | tiu.edu.iq |
Modulation of Cellular Antioxidant Defense Systems (e.g., Superoxide (B77818) Dismutase, Catalase)
Beyond direct radical scavenging, avocado extracts can also modulate the activity of endogenous cellular antioxidant enzymes, such as Superoxide Dismutase (SOD) and Catalase (CAT). These enzymes play crucial roles in the cellular defense against oxidative stress. SOD catalyzes the dismutation of superoxide radicals into oxygen and hydrogen peroxide, while CAT converts hydrogen peroxide into water and oxygen. cyprusjmedsci.cominteresjournals.org
In vitro studies have indicated that avocado seed extract can increase SOD activity, thereby affecting the intracellular antioxidant defense system. cyprusjmedsci.com Similarly, treatment with extracts from avocado peel and seed has been shown to significantly restore antioxidant status and decrease oxidative stress markers in experimental models, including increasing the activities of SOD and CAT. interesjournals.org
Research on avocado leaf extract has also demonstrated its ability to modulate SOD and CAT levels. tiu.edu.iqnih.govuiowa.edu Aqueous extract of Persea americana leaves showed significant hepatoprotective effects against induced liver damage, and the mechanism appeared to involve the modulation of the antioxidant enzyme system, including decreased activities of antioxidant enzymes like CAT and SOD in treated subjects. nih.gov
Carotenoids present in avocado oil, such as lutein (B1675518), have been linked to the upregulation of antioxidant enzymes like SOD and catalase, contributing to the reduction of oxidative stress. mdpi.com
Table 2 illustrates the effect of avocado extracts on SOD and CAT activities in some studies:
| Avocado Part | Extract Type | Enzyme | Effect | Reference |
| Seed | Ethanol | SOD | Increases activity | cyprusjmedsci.com |
| Seed | Extract (general) | SOD, CAT | Restores/Increases activity | interesjournals.org |
| Peel | Extract (general) | SOD, CAT | Restores/Increases activity | interesjournals.org |
| Leaf | Aqueous | CAT, SOD | Decreased activities in treated subjects (in a model of induced damage) | nih.gov |
| Fruit Oil (compounds like Lutein) | N/A | SOD, CAT | Upregulation | mdpi.com |
Inhibition of Lipid Peroxidation
Lipid peroxidation is a key process in oxidative damage, involving the degradation of lipids by reactive oxygen species. Avocado extracts have demonstrated the ability to inhibit lipid peroxidation, thus protecting cell membranes and lipoproteins from oxidative damage.
Methanol extracts of avocado seed and exocarp have shown high anti-lipid peroxidase activity. scielo.sa.cr The inhibition of lipid peroxidation by these extracts may be attributed to the electron transfer and hydrogen donating abilities of their phenolic compounds, which stabilize free radicals. scielo.sa.cr
Avocado fruit oil has also shown strong inhibitory activity in lipid peroxidation experiments. tiu.edu.iq The IC50 values for lipid peroxidation inhibition were reported as 318.8 ug/ml for fruit oil and 315.2 ug/ml for seed oil, indicating similar efficacy. tiu.edu.iq A positive correlation has been observed between free radical scavenging efficiency and lipid peroxidation inhibition activities of avocado oil. tiu.edu.iq
Lipid extracts from avocado seeds have been shown to inhibit fatty acid oxidation in cellular models. mdpi.com This inhibition contributes to the reduction of oxidative stress.
Enzyme Modulation and Inhibition Studies
Avocado extracts also exhibit the ability to modulate the activity of various enzymes, which contributes to their biological effects. This includes the inhibition of enzymes relevant to neurobiological functions and metabolic processes.
Cholinesterase (Acetylcholinesterase, Butyrylcholinesterase) Inhibition in Neurobiological Models
Cholinesterase enzymes, particularly Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE), are crucial for the breakdown of the neurotransmitter acetylcholine. Inhibition of these enzymes is a strategy for managing neurodegenerative conditions like Alzheimer's disease. researchgate.net
In vitro studies have investigated the effect of avocado extracts on cholinesterase activity. Aqueous extracts of avocado pear leaves and seeds have shown promising anti-cholinesterase properties, significantly inhibiting the activities of both AChE and BChE in a dose-dependent manner. africaresearchconnects.comnih.gov Avocado seed extract demonstrated a more potent inhibitory effect on these enzymes compared to leaf extract. africaresearchconnects.com
Specific IC50 values for cholinesterase inhibition by avocado seed aqueous extracts have been reported, such as 27.93 mg/mL for AChE and 30.08 mg/mL for BChE. researchgate.net Another study reported an IC50 value of 47.43 ± 0.5 μg/mL for AChE inhibition by Persea Americana seed extract. researchgate.net The n-butanol fraction of the seed extract showed even stronger AChE inhibitory activity with an IC50 of 15.24 ± 0.52 µg/mL. researchgate.net
Avocado peel ethanolic extract has also demonstrated significant acetylcholinesterase inhibition, comparable to the activity of the standard inhibitor eserine. mdpi.com This activity was correlated with the total phenolic compound content in the extract. mdpi.com
Compounds such as phenolic acids, flavonoids, and alkaloids present in avocado extracts are believed to contribute to their anticholinesterase activity. africaresearchconnects.comnih.govmdpi.com
Table 3 presents some findings on the cholinesterase inhibitory activity of avocado extracts:
| Avocado Part | Extract Type | Enzyme | IC50 (or activity) | Reference |
| Seed | Aqueous | AChE | 27.93 mg/mL | researchgate.net |
| Seed | Aqueous | BChE | 30.08 mg/mL | researchgate.net |
| Seed | Extract (general) | AChE | 47.43 ± 0.5 μg/mL (IC50) | researchgate.net |
| Seed | n-BuOH fraction | AChE | 15.24 ± 0.52 µg/mL (IC50) | researchgate.net |
| Leaf | Aqueous | AChE, BChE | Dose-dependent inhibition | africaresearchconnects.comnih.gov |
| Peel | Ethanolic | AChE | 85.6 ± 11.1% inhibition (comparable to eserine) | mdpi.com |
| Peel | Subcritical water extract | AChE | Moderate inhibition potential | researchgate.net |
Lipase (B570770) Enzyme Inhibition Kinetics
Lipase enzymes, particularly pancreatic lipase, play a crucial role in the digestion and absorption of dietary fats. Inhibiting lipase activity can be a strategy for weight management.
Avocado seed extract has been investigated for its lipase inhibitory potential. A study on the kinetics of lipase enzyme with the addition of avocado seed extract as an inhibitor in olive oil demonstrated that the extract significantly inhibited lipase activity. unram.ac.idunram.ac.idresearchgate.net
The study revealed that avocado seed extract acted as a competitive inhibitor of lipase. unram.ac.idunram.ac.idresearchgate.net This was indicated by a decrease in the Michaelis constant (KM) value from 0.014 M to 0.004 M, while the maximum reaction velocity (Vmaks) remained relatively stable at 23.2 µM. unram.ac.idunram.ac.idresearchgate.net These kinetic parameters suggest that the extract competes with the substrate for binding to the active site of the enzyme. unram.ac.idunram.ac.idresearchgate.net
The study concluded that avocado seed extract has potential as a natural inhibitor of lipase enzyme activity. unram.ac.idunram.ac.idresearchgate.net
Table 4 summarizes the kinetic parameters observed for lipase inhibition by avocado seed extract:
| Inhibitor | Enzyme | Inhibition Type | KM | Vmaks | Reference |
| Avocado Seed Extract | Lipase | Competitive | Decreased from 0.014 M to 0.004 M | Remained stable at 23.2 µM | unram.ac.idunram.ac.idresearchgate.net |
Specific compounds within avocado extracts, such as certain fatty acids and polyphenols, may contribute to lipase inhibition. mdpi.com
Tyrosinase Inhibition and Related Mechanisms
Tyrosinase is a crucial enzyme involved in melanogenesis, the process of melanin (B1238610) production, and enzymatic browning in fruits and vegetables. redalyc.orgsaudijournals.com Inhibiting tyrosinase activity is a strategy for addressing hyperpigmentation disorders and preventing undesirable browning in the food industry. redalyc.orgsaudijournals.com
Studies have demonstrated the tyrosinase inhibitory potential of avocado extracts. Hexane (B92381) extracts of avocado exocarp and seed have shown higher inhibitory activity compared to methanol extracts. The highest anti-tyrosinase activity was observed in hexane extracts of exocarp, followed by seed extracts. redalyc.org One study reported an IC50 value of 0.40 ± 0.01 mg/mL for hexane extract of exocarp and 0.46 ± 0.01 mg/mL for hexane extract of seed. redalyc.org Methanol extracts of exocarp also exhibited potent anti-tyrosinase activity among the methanol extracts tested. redalyc.org
Proanthocyanidins (B150500) isolated from avocado have been reported to inhibit tyrosinase in an irreversible and competitive manner. redalyc.org Flavonoids, present in avocado seeds, are known for their antioxidant activity and their ability to inhibit melanogenesis by downregulating tyrosinase activity. jppres.com Catechin (B1668976), a flavonoid found in avocado seeds, has shown potential as a skin lightening agent by inhibiting tyrosinase. jppres.com Molecular docking studies suggest that catechin may have a greater potential than kojic acid in inhibiting tyrosinase. jppres.com The mechanism of tyrosinase inhibition by various compounds, including flavonoids, can involve binding to the enzyme's active site through hydrogen bonding and hydrophobic interactions, or by chelating copper ions essential for enzyme activity. saudijournals.commdpi.com
Table 1: Tyrosinase Inhibitory Activity of Avocado Extracts
| Extract Type (Part) | Solvent | IC50 (mg/mL) |
| Exocarp | Hexane | 0.40 ± 0.01 |
| Seed | Hexane | 0.46 ± 0.01 |
| Exocarp | Methanol | Potent activity among methanol extracts redalyc.org |
| Seed (Ethyl Acetate) | Ethyl Acetate (B1210297) | 93.02 ± 1.98 µg/mL jppres.com |
| Kojic Acid (Comparison) | - | 48.67 ± 0.1 µg/mL jppres.com |
Xanthine (B1682287) Oxidase Inhibition
Xanthine oxidase (XO) is an enzyme involved in the metabolism of purines, catalyzing the oxidation of hypoxanthine (B114508) to xanthine and then to uric acid. uniga.ac.idphcogj.com Elevated uric acid levels can lead to hyperuricemia and gout. uniga.ac.id Inhibition of XO is a therapeutic strategy for managing these conditions. uniga.ac.id
Avocado extracts, particularly from the leaves and by-products like peel and seed, have demonstrated XO inhibitory activity. uniga.ac.idnih.gov Avocado peel and seed extracts showed enzymatic inhibition against xanthine oxidase. nih.gov Ethanol extract of avocado leaves was found to inhibit xanthine oxidase activity in vitro, with an IC50 of 65.55 ppm. uniga.ac.id This activity was weaker compared to the positive control, allopurinol, which had an IC50 of 0.59 ppm. uniga.ac.id The inhibitory effect of avocado leaf extract increased with increasing concentration, showing 77.54% inhibition at 120 ppm. uniga.ac.id Flavonoids, present in avocado leaves, are considered potential inhibitors of xanthine oxidase, likely by binding to the enzyme's active site through hydrophobic interactions, hydrogen bonds, and van der Waals forces, thus preventing uric acid formation. uniga.ac.idphcogj.com The inhibition kinetics observed with some flavonoids and XO is competitive. phcogj.com
Alpha-Glucosidase and Alpha-Amylase Inhibition
Alpha-glucosidase and alpha-amylase are key enzymes involved in the digestion of carbohydrates, breaking them down into simpler sugars that can be absorbed, leading to an increase in blood glucose levels. researchgate.net Inhibiting these enzymes is a strategy for managing postprandial hyperglycemia, a primary target in diabetes management. researchgate.neteurekaselect.combenthamdirect.com
Avocado extracts, particularly from the seed and pulp, have shown inhibitory effects on alpha-glucosidase and alpha-amylase. researchgate.neteurekaselect.combenthamdirect.comf1000research.comujpronline.com Methanolic extract of avocado seed exhibited potent alpha-glucosidase inhibition activity with an IC50 of 1.959 ± 0.93 µg/mL. researchgate.neteurekaselect.combenthamdirect.com Avocado pulp extract also showed inhibition, but to a lesser extent, with an IC50 of 308 ± 2.36 µg/mL. researchgate.neteurekaselect.combenthamdirect.com For alpha-amylase inhibition, the methanolic extract of avocado seed had an IC50 of 120.3 ± 1.382 µg/mL. researchgate.neteurekaselect.combenthamdirect.com
Table 2: Alpha-Glucosidase and Alpha-Amylase Inhibition by Avocado Extracts (Methanolic)
| Extract Type (Part) | Enzyme | IC50 (µg/mL) |
| Seed | Alpha-Glucosidase | 1.959 ± 0.93 |
| Pulp | Alpha-Glucosidase | 308 ± 2.36 |
| Seed | Alpha-Amylase | 120.3 ± 1.382 |
Antimicrobial and Antifungal Activity in Non-Clinical and Plant Pathology Contexts
Avocado extracts have demonstrated antimicrobial and antifungal properties, which are relevant in non-clinical settings and for controlling plant pathogens.
Inhibition of Bacterial Biofilm Formation (e.g., Prevotella intermedia)
Bacterial biofilms are structured communities of bacteria encased in a self-produced matrix, which can contribute to persistent infections and resistance to antimicrobial agents. Prevotella intermedia is a bacterium associated with periodontitis and is known for its ability to form biofilms. researchgate.netveterinaryworld.orgnih.govnih.govresearchgate.net
Avocado seed extract has shown significant antibiofilm properties against P. intermedia in vitro. researchgate.netveterinaryworld.orgnih.govnih.gov Ethanol extract of avocado seed was effective in preventing bacterial attachment, inhibiting biofilm formation, and eradicating established biofilms of P. intermedia. researchgate.netveterinaryworld.orgnih.govnih.gov The efficacy was dose-dependent, with higher concentrations resulting in greater antibiofilm activity. researchgate.netveterinaryworld.orgnih.govnih.gov At a concentration of 9.25%, the extract showed 82.67% attachment prevention, 84.26% biofilm formation inhibition, and 86.04% biofilm eradication. researchgate.netveterinaryworld.orgnih.govnih.gov The minimum biofilm prevention (MBPC50), inhibition (MBIC50), and eradication (MBEC50) concentrations were all identified at 6.25%, demonstrating over 50% efficacy in these aspects. researchgate.netveterinaryworld.orgnih.govnih.gov The minimum inhibitory concentration (MIC) of the ethanol extract against P. intermedia was 3.125%, and the minimum bactericidal concentration (MBC) was 6.25%. veterinaryworld.orgresearchgate.net
Antifungal Effects Against Plant Pathogens (e.g., Phytophthora cinnamomi, Colletotrichum gloeosporioides, Monilinia fructicola, Verticillium theobromae, Aspergillus niger)
Fungal pathogens pose a significant threat to agricultural crops, causing diseases that lead to substantial yield losses. Avocado extracts have been investigated for their antifungal activity against several plant pathogens.
Ethanolic extracts of avocado seeds have shown positive potential in inhibiting the mycelial growth of Colletotrichum gloeosporioides and Monilinia fructicola, two fungi responsible for postharvest diseases in fruits. scielo.br The extracts were effective at low concentrations. scielo.br
Avocado peel extract has revealed antimicrobial and antioxidant properties against fungal pathogens affecting Musa acuminata (banana), including Verticillium theobromae, Colletotrichum musae, and Aspergillus niger. researchgate.net While mycelial growth was observed across tested concentrations, the antifungal effect varied among the pathogens, with V. theobromae showing the highest sensitivity. researchgate.net
Rhizobacteria isolated from avocado roots, identified as belonging to the Bacillus subtilis/Bacillus amyloliquefaciens species complex and Bacillus mycoides, have demonstrated antifungal activity against Phytophthora cinnamomi, a soil-borne oomycete causing root rot in avocado, and Graphium species. nih.gov These bacterial isolates inhibited the mycelial growth of P. cinnamomi by up to 25%. nih.gov While this refers to avocado rhizobacteria rather than avocado extract itself, it highlights the plant's association with microorganisms exhibiting antifungal properties against a key avocado pathogen.
Table 3: Antifungal Activity of Avocado Extracts Against Plant Pathogens
| Avocado Part/Source | Extract Type | Target Pathogen(s) | Observed Effect |
| Seed | Ethanolic | Colletotrichum gloeosporioides, Monilinia fructicola | Inhibition of mycelial growth scielo.br |
| Peel | Ethanol | Verticillium theobromae, Colletotrichum musae, Aspergillus niger | Antimicrobial/Antifungal properties, varying sensitivity researchgate.net |
| Rhizobacteria | - | Phytophthora cinnamomi, Graphium spp. | Inhibition of mycelial growth nih.gov |
Mechanistic Insights into Antimicrobial Action (e.g., quorum sensing inhibition, adhesion disruption)
The antimicrobial and antibiofilm activities of avocado extracts are attributed to the presence of bioactive compounds such as flavonoids, tannins, saponins (B1172615), and alkaloids. researchgate.netveterinaryworld.orgnih.govresearchgate.net These compounds exert their effects through various mechanisms.
Flavonoids are thought to interfere with microbial cell membranes, thereby preventing biofilm formation. veterinaryworld.orgnih.govresearchgate.net Tannins possess astringent properties that can inhibit bacterial adhesion. veterinaryworld.orgnih.govresearchgate.net Saponins may induce cell lysis by enhancing cell membrane permeability. veterinaryworld.orgnih.govresearchgate.net Alkaloids can disrupt bacterial metabolism, reducing biofilm viability. veterinaryworld.org
In the context of bacterial biofilms, mechanisms of action include interference with quorum sensing and cell signaling, inhibition of bacterial adhesin, suppression of genes associated with biofilm formation, reduction of exopolysaccharide production, and induction of dispersion by disrupting the exopolysaccharide matrix. nih.gov Studies on avocado seed extracts against Pseudomonas aeruginosa have suggested that phenolic compounds present in the extracts may act through inhibitory mechanisms affecting bacterial attachment and biofilm growth. uantwerpen.be These extracts were able to downregulate genes involved in virulence factors related to adherence and quorum sensing, such as mexT and lasA. uantwerpen.be Inhibition of the Las system in the quorum sensing network, controlled by the lasA gene, has been correlated with the effects of plant phenolic compounds on biofilm development. uantwerpen.be Molecular docking studies on methanolic seed extract of avocado against P. aeruginosa have indicated that major components like catechin, epicatechin, and chlorogenic acid could competitively bind to quorum sensing receptors, suggesting inhibition of the quorum sensing system as a mode of action. researchgate.net
Cellular and Molecular Responses in In Vitro Models (excluding clinical human outcomes)
In vitro studies using various cell lines have been instrumental in elucidating the cellular and molecular effects of avocado extracts. These models allow for controlled investigations into specific biological processes without the complexities of a whole organism.
Anti-proliferative Effects on Various Cell Lines with Focus on Molecular Pathways
Avocado extracts and their components have demonstrated anti-proliferative effects on a range of cancer cell lines in vitro. Studies have shown that these extracts can reduce cell viability and inhibit the uncontrolled growth characteristic of cancer cells. For instance, a colored avocado seed extract (CASE) dose-dependently reduced the viability of human breast (MCF7), lung (H1299), colon (HT29), and prostate (LNCaP) cancer cells in vitro, with half maximal inhibitory concentrations ranging from 19 to 132 µg/mL after 48 hours of treatment. nih.gov Lipid-rich extracts from Mexican avocado have also been shown to decrease cell growth in colon cancer cell lines at concentrations of 100 and 150 µg/mL. cyprusjmedsci.comcyprusjmedsci.com Triterpenoid isolates from avocado have inhibited cell proliferation in breast and liver cancer cell lines at concentrations of 62 µg/mL and 12 µg/mL, respectively. cyprusjmedsci.com
Molecular investigations have focused on the pathways involved in these anti-proliferative effects. Avocado extracts can influence various signal transduction pathways critical for cell growth and division. mdpi.comnih.gov
Induction of Apoptosis and Cell Cycle Modulation in In Vitro Systems
A key mechanism by which avocado extracts exert their effects is through the induction of apoptosis, or programmed cell death, and the modulation of the cell cycle. Apoptosis is a crucial process for maintaining tissue homeostasis and eliminating damaged or unwanted cells. cyprusjmedsci.com
In vitro studies have shown that avocado extracts can stimulate apoptosis in various cancer cell lines. For example, lipid-rich extracts from Mexican avocado stimulated apoptosis in colon cancer cells via the activation of caspases-8 and -9 at a concentration of 28 µg/mL. cyprusjmedsci.comcyprusjmedsci.com Methanol extracts of Hass avocado seeds have been found to induce caspase 3-mediated apoptosis and poly (ADP-ribose) polymerase (PARP) cleavage in LNCaP prostate cancer cells. mdpi.com Avocado seed extracts have also been reported to induce apoptosis by affecting caspases involved in the process. cyprusjmedsci.comcyprusjmedsci.com Avocado peel extracts have been shown to induce apoptosis in MDA–MB–231 breast cancer cells through promoting the activation of caspase 3 and its target protein PARP. mdpi.com Ethanol extracts of avocado endocarp, seeds, whole seeds, and leaves activated transcription factor p53, caspase-3, apoptosis-inducing factor, and oxidative stress-dependent apoptosis via mitochondrial membrane depolarization in Jurkat lymphoblastic leukaemia cells. mdpi.com
In addition to inducing apoptosis, avocado extracts can modulate the cell cycle, the ordered sequence of events that leads to cell division. Cell cycle arrest can prevent the proliferation of cancer cells. Studies have shown that avocado extracts can trigger cell cycle arrest. cyprusjmedsci.comcyprusjmedsci.com For instance, an acetone extract of avocado rich in carotenoids and tocopherols (B72186) arrested PC-3 prostate cancer cells at the G2/M phase and increased the expression of the p27 protein. mdpi.comnih.gov Colored avocado seed extract treatment downregulated the expression of cyclin D1 and E2 in LNCaP cells, which was associated with cell G0/G1 phase cycle arrest. nih.gov Similarly, methanol extract of Hass avocado seeds induced cell cycle arrest at G0/G1 in LNCaP cells and downregulated cyclin D1 and E2. mdpi.com
Regulation of Intracellular Signaling Pathways (e.g., EGFR/RAS/RAF/MEK/ERK1/2, ROS-mediated mechanisms)
Avocado extracts can influence various intracellular signaling pathways that play critical roles in cell survival, proliferation, and death. The EGFR/RAS/RAF/MEK/ERK1/2 pathway is a key signaling cascade often dysregulated in cancer, promoting cell growth and survival. researchgate.netnih.govaging-us.com
Aliphatic acetogenin (B2873293) compounds isolated from avocado have demonstrated the ability to inhibit the proliferation of oral cancer cells by targeting the EGFR/RAS/RAF/MEK/ERK1/2 pathway. researchgate.netnih.gov These compounds inhibit the phosphorylation of EGFR, ERK1/2, and c-Raf (Ser 338). researchgate.net Targeting this pathway with phytochemicals found in avocado could be a promising approach for cancer prevention. science.gov Avocado-soybean unsaponifiables (ASU) have been shown to inactivate mitogen-activated protein kinases such as extracellular signal-regulated kinase (ERK1/2) and NF-κB as a molecular mechanism for their anti-inflammatory effects. nih.gov
Reactive Oxygen Species (ROS) are also involved in cellular signaling and can mediate various cellular processes, including apoptosis. mdpi.com Avocado seed lipid extracts have been shown to increase ROS production in Caco-2 cells, contributing to the induction of caspase-dependent death. mdpi.com Some studies suggest that avocado extract D003 induces apoptosis via modulation of mitochondrial ROS production at certain concentrations. nih.gov While some research indicates that AKT may suppress oxidative stress, AKT inhibitors can enhance cellular ROS and mitochondrial superoxide generation in prostate cells. mdpi.com
Modulation of Cellular Metabolic Processes (e.g., glycolytic rate)
Cancer cells often exhibit altered metabolic processes, such as increased glucose uptake and aerobic glycolysis (the Warburg effect), to support their rapid proliferation. frontiersin.orgmdpi.com In vitro studies have explored the impact of avocado extracts on these metabolic alterations.
When Caco-2 cells were treated with avocado seed lipid extract, the glycolytic rate decreased significantly compared to the positive control. mdpi.com This suggests that avocado seed lipid extracts could impact cancer cell metabolism by impeding glycolysis. mdpi.com Limiting lipid metabolism, particularly fatty acid oxidation (FAO), has been suggested as a therapeutic method against cancer cells. mdpi.com The effect of avocado seed lipid extract on FAO revealed a 45% reduction in cellular respiration, indicating FAO inhibition. mdpi.com Lipid B extracted from avocado has shown selective cytotoxic effects on leukemic cells, which can be attributed to increased mitochondrial mass and altered mitochondrial metabolism, leading to the inhibition of fatty acid oxidation and reduction in NADPH levels. frontiersin.org
Anti-inflammatory Mechanisms in In Vitro Systems
Avocado and its components have been investigated for their anti-inflammatory properties in in vitro systems. Inflammation is a complex biological response involved in various diseases, including chronic conditions. mdpi.com
Modulation of Inflammatory Mediators and Pathways (e.g., COX, NOS, NF-κB, pro-inflammatory cytokines)
Avocado extracts can modulate the production of various inflammatory mediators and influence key signaling pathways involved in inflammation, such as COX, NOS, and NF-κB. mdpi.comnih.govlabmanager.comnih.govresearchgate.netkjpr.krnih.gov
Studies have shown that avocado extracts can suppress pro-inflammatory cytokines. Treatment of LPS-stimulated RAW264.7 murine macrophages with a colored avocado seed extract (CASE) reduced the production of pro-inflammatory cytokines, including IL-6, TNF-α, and IL-1β. labmanager.com An ethanol extract of Persea americana pulp also suppressed inflammatory cytokine expressions, such as IL-6, IL-1β, and TNF-α, in a model of intestinal inflammation. researchgate.net Avocado-soybean unsaponifiables (ASU) suppress gene expression of IL-1β and TNF-α. nih.gov Avocado has also been shown to suppress inflammatory cytokine expression in AD-like skin lesions in mice. kjpr.kr
Avocado extracts can also affect enzymes involved in inflammation, such as cyclooxygenase (COX) and inducible nitric oxide synthase (iNOS). Persenone A, an active constituent of avocado, reduced inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in murine macrophages. mdpi.comnih.gov An ethanol extract of Persea americana pulp suppressed the expressions of COX-2 and iNOS. researchgate.net ASU suppresses gene expression of COX-2 and inducible nitric oxide synthase (iNOS), as well as PGE2 and nitric oxide production in bovine and human joint tissue cells. nih.gov While a colored avocado seed extract (CASE) significantly reduced PGE2 production, no change in the protein expression of Cyclooxygenase-2 (COX-2) was observed; however, CASE did inhibit the activity of purified secreted PLA2. labmanager.com
The NF-κB signaling pathway is a central regulator of inflammatory responses. labmanager.comnih.govresearchgate.netkjpr.krnih.gov Avocado extracts have been shown to modulate this pathway. Colored avocado seed extract (CASE) reduced the nuclear translocation of nuclear factor κB (NF-κB), a prosurvival signal. nih.govlabmanager.com An ethanol extract of Persea americana suppressed the activation of nuclear factor-kappa B (NF-κB) and signal transducer and activator of transcription 3 (STAT3) in LPS-induced RAW 264.7 macrophages. nih.gov The extract controlled DSS colitis by inhibiting the NF-κB and STAT3 signaling pathway. researchgate.net ASU has been reported to decrease IκBα degradation, NF-κB nuclear translocation, and inhibit the ERK1/2 signaling pathway in stressed hyalin chondrocytes. nih.gov Avocado's anti-inflammatory activity may be associated with the suppression of NF-κB activation. kjpr.kr
The presence of bioactive compounds such as phenolics, tannins, and carotenoids is strongly linked to the anti-inflammatory characteristics of avocado fruit. mdpi.com Amphiphilic compounds extracted from avocado juice and by-products, rich in phenolics and polar lipids, have shown potent anti-inflammatory activities against thrombo-inflammatory mediators like platelet activating factor (PAF). mdpi.com
Here is a summary table of in vitro effects and mechanisms:
| Biological Activity | Cell Lines/Systems Studied | Key Molecular Mechanisms Involved | Relevant Compounds/Extracts Mentioned |
| Anti-proliferative | MCF7, H1299, HT29, LNCaP (cancer cells), Colon cancer cells, Breast cancer cells, Liver cancer cells | Inhibition of cell growth and viability, Influence on signal transduction pathways | Colored avocado seed extract (CASE), Lipid-rich extracts, Triterpenoid isolates |
| Induction of Apoptosis | Colon cancer cells, Hass avocado seeds, MDA–MB–231, Jurkat lymphoblastic leukaemia cells, Caco-2 cells | Activation of caspases (e.g., -3, -8, -9), PARP cleavage, p53 activation, Mitochondrial membrane depolarization, ROS production | Lipid-rich extracts, Methanol extracts, Peel extracts, Ethanol extracts, Seed lipid extracts |
| Cell Cycle Modulation | PC-3 (prostate cancer cells), LNCaP (prostate cancer cells) | G2/M arrest, G0/G1 arrest, Increased p27 expression, Downregulation of cyclin D1 and E2 | Acetone extract, Colored avocado seed extract (CASE), Methanol extract |
| Intracellular Signaling | Oral cancer cells, Murine macrophages, Caco-2 cells, Prostate cells | Inhibition of EGFR/RAS/RAF/MEK/ERK1/2 pathway (inhibition of phosphorylation), Modulation of ROS production, Inhibition of NF-κB, Inhibition of ERK1/2 | Aliphatic acetogenins (B1209576), Persenone A, Avocado-soybean unsaponifiables (ASU), Avocado extract D003, Seed lipid extracts |
| Modulation of Metabolism | Caco-2 cells, Leukemic cells | Decreased glycolytic rate, Inhibition of fatty acid oxidation (FAO), Altered mitochondrial metabolism | Seed lipid extract, Lipid B |
| Modulation of Inflammatory Mediators & Pathways | RAW264.7 murine macrophages, Intestinal inflammation model, Bovine and human joint tissue cells, AD-like skin lesions | Suppression of pro-inflammatory cytokines (IL-6, TNF-α, IL-1β), Reduction of iNOS and COX-2, Inhibition of PGE2, Inhibition of PLA2, Inhibition of NF-κB, Inhibition of STAT3 | Colored avocado seed extract (CASE), Ethanol extract of Persea americana pulp, ASU, Persenone A, Amphiphilic compounds |
Effect on Platelet Aggregation and Related Biochemical Markers
Avocado extracts have demonstrated inhibitory effects on platelet aggregation, a key process in thrombosis and cardiovascular disease. Studies have shown that avocado extracts can reduce the activity of markers such as P-selectin and PAC-1, which are induced by agonists like ADP and collagen. mdpi.comresearchgate.net This reduction in marker activity suggests a mechanism by which avocado extracts may exert antiplatelet effects. mdpi.comresearchgate.net Acetogenins isolated from avocado have also shown significant antiplatelet activity, particularly in inhibiting ADP-induced activation. researchgate.net Furthermore, research on ethanolic seed extract of avocado (ESEA) in hyperlipidemic rat models indicated a decrease in platelet aggregation activity, as measured by a decrease in plasma absorbance. innovareacademics.ininnovareacademics.in ESEA at different doses also influenced bleeding time (BT) and coagulation time (CT), suggesting an impact on the coagulation cascade alongside antiplatelet effects. innovareacademics.ininnovareacademics.in
Other Investigated Bioactivities (In Vitro and Non-Clinical Models)
Beyond their effects on platelet aggregation, avocado extracts have been investigated for a range of other bioactivities in in vitro and non-clinical settings.
Larvicidal and Insecticidal Properties (e.g., against Aedes aegypti, Drosophila melanogaster)
Avocado extracts, particularly from the leaves and unripe fruit peel, have shown potential as natural larvicides and insecticides. Methanolic extracts from the unripe fruit peel of Persea americana have demonstrated larvicidal activity against the third instar larvae of several mosquito species, including Aedes aegypti, Culex quinquefasciatus, and Anopheles stephensi. nih.govresearchgate.net Specific compounds isolated from the unripe fruit peel, such as avocadene, avocadyne, and avocadenol-A, have exhibited varying degrees of larvicidal activity against these mosquitoes, with avocadenol-A showing the highest activity against Anopheles stephensi. nih.gov Avocado leaf extract has also been found effective against Aedes aegypti larvae, with studies determining lethal concentrations (LC50 and LC90) required to induce mortality within a specific timeframe. ijhes.com Hexane and methanol extracts from avocado seeds have also shown larvicidal activity against Aedes aegypti larvae. scielo.brnih.gov In addition to mosquitoes, commercially available avocado oil has demonstrated insecticidal activity against Drosophila suzukii (spotted wing drosophila) in contact toxicity assays. researchgate.net
Interactive Table: Larvicidal Activity of Avocado Extracts and Compounds against Aedes aegypti
| Source Part | Extract Type | Compound(s) Tested | LC50 against Aedes aegypti | Unit | Source |
| Unripe fruit peel | Methanolic | Methanolic extract | 7.12 | ppm | researchgate.net |
| Unripe fruit peel | Methanolic | Avocadene | 3.73 | ppm | nih.gov |
| Unripe fruit peel | Methanolic | Avocadyne | 5.35 | ppm | nih.gov |
| Unripe fruit peel | Methanolic | Avocadenol-A | 6.56 | ppm | nih.gov |
| Leaf | Extract | Extract | 3.979 | % | ijhes.com |
| Seed | Hexane | Hexane extract | 16.7 | mg/mL | scielo.brnih.gov |
| Seed | Methanol | Methanol extract | 8.87 | mg/mL | scielo.brnih.gov |
In Silico Studies for Potential Pharmacological Targets (e.g., antihyperlipidemic)
In silico studies have been employed to evaluate the potential pharmacological targets of bioactive compounds found in avocado extracts, particularly in the context of antihyperlipidemic effects. heca-analitika.comheca-analitika.comresearchgate.net GC-MS analysis of ethanol extracts from avocado seeds has identified compounds such as Undec-10-ynoic acid, tetradecyl ester, and 9,12,15-Octadecatrienoic acid, 2-(acetyloxy)-1-[(acetyloxy)methyl] ethyl ester. heca-analitika.comheca-analitika.comresearchgate.net Molecular docking studies on these compounds have indicated their potential as inhibitors of hyperlipidemia-associated proteins, with favorable binding energy values. heca-analitika.comheca-analitika.comresearchgate.net ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis in these studies has also suggested favorable pharmacokinetic profiles and low toxicity for these compounds, positioning them as potential candidates for therapeutic development. heca-analitika.comheca-analitika.comresearchgate.net Avocado seed extracts have demonstrated the ability to reduce total cholesterol and LDL levels while increasing HDL levels in hypercholesterolemic models, which is closely associated with their antioxidant properties. heca-analitika.comresearchgate.netberkeley.edu
Wound Healing Mechanisms (e.g., collagen production, epithelialization in cellular models)
Avocado oil and extracts have shown promise in promoting wound healing, with investigations into their effects on collagen production and epithelialization in cellular and non-clinical models. Avocado oil has been found to support wound healing by influencing collagen levels and the expression of components involved in the fibrinolytic system, which regulates collagen production. science-line.com Oleic and linoleic acids, present in avocado oil, are considered active ingredients that aid wound repair. science-line.com Oleic acid can help restore and enhance collagen levels, while linoleic acid promotes the growth and differentiation of fibroblasts, keratinocytes, and endothelial cells, thereby accelerating collagen synthesis. science-line.com Studies using avocado oil cream have indicated a significant increase in collagen density in wound tissues. science-line.com Furthermore, avocado oil has been shown to help close wounds and reduce the number of inflammatory cells. science-line.com In preclinical studies on rats, topical and oral administration of Persea americana fruit extract resulted in faster epithelialization and significantly higher granulation tissue weight and hydroxyproline (B1673980) content (a marker for collagen) compared to controls. researchgate.net Avocado oil in topical formulations has also demonstrated increased collagen synthesis and decreased inflammatory cells during the wound healing process. nih.gov
Anti-Aging Effects (e.g., skin hydration and elasticity in vitro)
Avocado extracts and oil have been explored for their potential anti-aging effects, including improvements in skin hydration and elasticity. Bioactive compounds from avocados are believed to enhance anti-aging effects by increasing collagen production and improving skin hydration and elasticity. researchgate.net Avocado oil, rich in monounsaturated fatty acids like oleic acid, is considered beneficial for moisturizing and anti-aging. unwahas.ac.id The unsaturated fatty acid content in avocado oil may contribute to reducing wrinkles and increasing collagen and skin elasticity. unwahas.ac.id Studies on avocado peel extract ointment have shown a significant increase in hydration, collagen, and skin elasticity levels in non-clinical models. journaljpri.comresearchgate.net The effects were found to be concentration-dependent, with higher concentrations leading to more significant improvements in these parameters. journaljpri.comresearchgate.net Avocado oil also contains compounds like sterolin, which can help support healthy collagen levels, improving skin elasticity and plumping fine lines. antipodesnature.com
Prospective Industrial and Agricultural Applications of Avocado Extracts
Application as Biopesticides and Biocontrol Agents in Agriculture
The increasing demand for sustainable agricultural practices and concerns regarding the environmental and health impacts of synthetic pesticides have spurred interest in natural alternatives. wits.ac.zafrontiersin.org Avocado extracts, particularly from seeds, have shown promise as potential biopesticides and biocontrol agents due to the presence of insecticidal and antifungal compounds. unal.edu.costikbar.orggoogle.com
Control of Pre- and Post-Harvest Plant Pathogens
Fungal diseases pose a significant threat to avocado production, causing substantial losses both before and after harvest. mdpi.comavocadosource.com Anthracnose, caused by Colletotrichum species, and stem-end rot, associated with fungi like Lasiodiplodia theobromae and Phomopsis perseae, are among the most economically important post-harvest diseases. mdpi.comavocadosource.com Pre-harvest diseases like Cercospora spot, caused by Pseudocercospora purpurea, also impact avocado quality. wits.ac.za
Traditional control methods often rely on synthetic fungicides, but there is an urgent need for non-toxic, environmentally friendly alternatives due to concerns about resistance development and environmental contamination. wits.ac.zaavocadosource.comresearchgate.net Research indicates that avocado extracts, particularly from the peel and seed, possess antifungal properties. scientificwebjournals.commdpi.com Studies have explored the use of biological control agents, such as Bacillus subtilis, which can be applied pre- and post-harvest to control diseases like anthracnose and stem-end rot by mechanisms including mycoparasitism and competitive colonization. mdpi.comavocadosource.com While the search results primarily highlight microbial biocontrol agents like Bacillus species for controlling avocado diseases mdpi.comavocadosource.comresearchgate.netnih.gov, the general context of seeking natural alternatives suggests that avocado extracts themselves are being investigated for similar purposes due to their antifungal compounds. For instance, avocado peel extracts have shown potential in reducing the mycelium growth of Aspergillus niger. mdpi.com
Development of Natural Herbicides and Insecticides
Avocado seed extracts have demonstrated insecticidal activity against various pests, including mosquitoes like Aedes aegypti. unal.edu.costikbar.orgresearchgate.net Compounds such as flavonoids, tannins, and saponins (B1172615) present in avocado seeds are believed to contribute to these effects. stikbar.org Ethanolic extracts of Hass avocado seeds have shown efficacy as a miticide against species like Panonychus citri, Oligonychus yothersi, and Tetranychus cinnabarinus, and as an insecticide against Trialeurodes vaporariorum. google.com The insecticidal properties are attributed to compounds including avocadofuran derivatives. google.com
Studies have evaluated different formulations, such as granulated bioinsecticides from avocado seed extract, which offer advantages like enhanced stability and controlled release. stikbar.org Research on avocado seed oil extract infused with acetic acid has also shown knockdown effectiveness against Aedes aegypti mosquitoes. researchgate.net
Utilization in Food Science and Technology
Avocado by-products are a valuable source of bioactive compounds that can be utilized in the food industry to improve product quality, stability, and nutritional value. scientificwebjournals.commdpi.comnih.gov The increasing consumer demand for natural food ingredients is driving research in this area. nih.govthieme-connect.com
Development of Natural Colorants
Avocado seeds, typically considered a waste product, can be a source of natural colorants. nih.govthieme-connect.comtodaysdietitian.comresearchgate.net Crushing avocado seeds in the presence of air generates an orange color. nih.govtodaysdietitian.com This color development is dependent on polyphenol oxidase (PPO) activity and involves the utilization of polyphenols. nih.govresearchgate.net The resulting colored extract has shown stability under certain conditions. nih.govthieme-connect.comresearchgate.net The pigments are hypothesized to be novel benzotropolone-based compounds. thieme-connect.com This presents a potential value-added application for avocado seeds. thieme-connect.comtodaysdietitian.com
Application as Antioxidant Additives for Food Preservation
Avocado extracts, particularly from the peel and seed, are rich in phenolic compounds and exhibit strong antioxidant activity. scientificwebjournals.commdpi.comnih.govmdpi.comnih.govacs.org These antioxidants can help prevent the oxidation of lipids and proteins in food products, thereby extending shelf life and maintaining quality. scientificwebjournals.comnih.govnih.gov
Studies have shown that avocado seed extracts can inhibit lipid peroxidation. nih.govnih.gov The antioxidant potential is attributed to compounds like phenolic components and procyanidins such as catechin (B1668976) and epicatechin. nih.gov Avocado seed extract and powder have been evaluated as natural preservatives in edible oils, demonstrating their ability to improve oxidative stability during storage. researchgate.net
Data on the antioxidant capacity of avocado extracts from different parts of the fruit highlight the peel and seed as particularly rich sources. scientificwebjournals.commdpi.comacs.org
| Avocado Part | Total Phenolic Content (example unit) | Antioxidant Activity (example unit) | Reference |
| Peel | Higher than seed | Higher than seed | scientificwebjournals.commdpi.comacs.org |
| Seed | Lower than peel | Lower than peel | scientificwebjournals.commdpi.comacs.org |
Note: Specific units for total phenolic content and antioxidant activity vary across studies and are not universally comparable without detailed methodology.
Valorization as Functional Food Ingredients
Avocado and its by-products are rich in various bioactive compounds, including unsaturated fatty acids, dietary fiber, vitamins, carotenoids, and phenolic compounds, making them suitable for use as functional food ingredients. scientificwebjournals.commdpi.comnih.gov Incorporating avocado extracts into food products can enhance their nutritional profile and provide potential health benefits. scientificwebjournals.commdpi.comnih.gov
Avocado peel and seed extracts, with their high phenolic content and antioxidant properties, are being explored for their potential in developing novel functional food products. scientificwebjournals.comnih.govmdpi.com These extracts can contribute antioxidant and potentially other beneficial properties to food formulations. mdpi.comdntb.gov.ua
The use of avocado by-products as functional ingredients aligns with the trend of utilizing agro-industrial residues to create value-added products. scientificwebjournals.commdpi.comnih.gov
Role in Cosmeceutical and Dermatological Research
Contribution to UV Protection Mechanisms in Formulations
Avocado extracts contain various phytochemicals, such as carotenoids, flavonoids, and polyphenols, which contribute to their potential in topical formulations for UV protection. Carotenoids, including lutein (B1675518) and zeaxanthin, are present in avocado pulp and peel and are known to accumulate in the skin, offering protection against UV radiation damage redalyc.orgnih.gov. These compounds can act as antioxidants, neutralizing free radicals generated by UV exposure redalyc.orgtypology.com.
UV-Vis spectrophotometry studies have shown that avocado leaf, peel, and pulp extracts exhibit maximum absorption in the ranges of 260-270 nm and 320-360 nm, wavelengths characteristic of compounds like coumarins, saponins, alkaloids, tannins, flavonoids, and polyphenolics ucuenca.edu.ec. Avocado seed extracts have also shown UV absorption peaks in the ranges of 190-250 nm and 250-300 nm, attributed to compounds like flavonoids (catechins) icm.edu.pl. While not a substitute for conventional sunscreens, these absorption properties suggest a potential for avocado extracts to contribute to the UV defense mechanisms of cosmetic formulations researchgate.netorigenere.com.
The antioxidant activity of avocado extracts plays a crucial role in their photoprotective potential. By scavenging free radicals induced by UV exposure, these extracts can help mitigate oxidative stress, which is a key factor in photoaging and skin damage nih.govtypology.com. Green tea tannins found in avocado, such as epicatechin, catechin, epigallocatechin, epicatechin gallate, and epigallocatechin gallate, function as radical scavenging antioxidants and may act as natural sunscreens against sunburn and wrinkles mdpi.com.
Supporting Skin Health through Bioactive Properties
Avocado extracts support skin health through a variety of bioactive properties, including antioxidant, anti-inflammatory, wound healing, and anti-aging effects iium.edu.myiium.edu.my. These activities are mediated by the diverse array of compounds present in different parts of the avocado fruit.
Antioxidant compounds like vitamin E, carotenoids, and polyphenols help protect skin cells from oxidative damage caused by free radicals nih.govtypology.com. This protection is crucial for preventing premature skin aging and maintaining skin integrity typology.com. Studies have shown that avocado oil, rich in vitamin E and carotenoids, acts against free radicals by providing an electron, which can transform damaging hydrogen peroxide into water typology.com.
Avocado extracts also exhibit anti-inflammatory properties. Phytosterols (B1254722), such as sitosterols (B1229983) and campesterols, found in avocado oil, have demonstrated anti-inflammatory activity, helping to regulate certain inflammation processes in the skin typology.comorigenere.com. Research in mouse models of atopic dermatitis has indicated that avocado can reduce skin inflammation by suppressing inflammatory cytokine expression and inhibiting the activation of NF-κB and caspase-1 pathways kjpr.kr.
Furthermore, avocado extracts have shown potential in supporting wound healing and anti-aging mechanisms. Oleic acid, a primary fatty acid in avocado oil, may promote the repair of skin lesions by increasing collagen fiber synthesis and accelerating the epithelialization process typology.com. Bioactive compounds from avocados have been reported to enhance anti-aging effects by potentially increasing collagen production and improving skin hydration and elasticity iium.edu.myiium.edu.mynih.gov. Linoleic acid, an essential omega-6 fatty acid in avocado oil, stimulates cellular renewal and helps restore the skin's natural protective barrier by interacting with ceramides (B1148491) to form an impermeable barrier typology.com.
Interactive Table 1: Bioactive Compounds and Proposed Skin Mechanisms
| Compound Group | Source (Avocado Part) | Proposed Skin Mechanism(s) |
| Carotenoids | Pulp, Peel | UV protection, Antioxidant activity |
| Flavonoids | Peel, Seed, Leaf | UV absorption, Antioxidant, Anti-inflammatory, Anti-tyrosinase |
| Polyphenols | Peel, Seed, Pulp | Antioxidant, Anti-inflammatory, Radical scavenging |
| Vitamin E | Pulp, Oil | Antioxidant activity |
| Phytosterols | Oil | Anti-inflammatory activity |
| Oleic Acid | Oil | Promotes wound healing (collagen synthesis, epithelialization) |
| Linoleic Acid | Oil | Supports skin barrier function, Stimulates cellular renewal |
| Green Tea Tannins | Avocado | Antioxidant, Radical scavenging, Potential natural sunscreen |
| Acetogenins (B1209576) | Seed | Potential dermatological applications |
Contribution to Waste Valorization and Sustainable Industrial Practices
The increasing global demand for avocados leads to a significant generation of by-products, including peels, seeds, and residual pulp, which pose environmental challenges if not managed properly mdpi.comdntb.gov.uadntb.gov.ua. The valorization of these avocado wastes into value-added products is a key aspect of promoting sustainable industrial practices and contributing to a circular economy mdpi.comfao.orgresearchgate.net.
Avocado waste is a rich source of valuable compounds such as oils, carbohydrates (starch, cellulose, hemicellulose, pectin), dietary fiber, and bioactive compounds like polyphenols, flavonoids, carotenoids, and acetogenins mdpi.comresearchgate.net. Various techniques are being explored and developed to extract and utilize these components.
One approach involves the extraction of antioxidants and bioactive compounds from peels and seeds for applications in the food, cosmetic, and pharmaceutical industries mdpi.comresearchgate.net. Techniques such as microwave-assisted extraction and supercritical fluid extraction have been employed for this purpose mdpi.comtandfonline.com. For instance, avocado peel extracts are a source of bioactive compounds with antioxidant properties suitable for cosmetic and pharmaceutical use researchgate.net. Avocado seeds are also rich in phenolics and procyanidins, contributing significantly to the antioxidant activity of the whole fruit nih.gov. Deep eutectic solvents (DES) are being investigated as a greener alternative to organic solvents for recovering phenolic compounds and carbohydrates from avocado seed waste nih.govnih.gov.
Beyond bioactive compound extraction, avocado waste can be valorized into other useful materials. The pulp remaining after oil extraction can be used as animal feed due to its protein and fiber content mdpi.comresearchgate.net. Avocado seeds contain starch that can be utilized in the textile industry as a natural dye or warp, or in the food industry to provide texture and consistency fao.org. Starch extracted from avocado seeds can also be used to produce bioplastics, offering a sustainable alternative for packaging fao.org.
Furthermore, avocado waste can be converted into biofuels such as biogas, biodiesel, and bioethanol, contributing to energy security and addressing climate change concerns mdpi.comdntb.gov.ua. The oil from avocado seeds and peel can be used for biodiesel production through transesterification researchgate.net.
The concept of an integrated biorefinery system for avocado waste is gaining traction as a promising approach for comprehensive valorization dntb.gov.uaresearchgate.netresearchgate.net. This involves multiple processes, such as extraction, hydrolysis, fermentation, and biodegradation, to obtain a range of valuable products from the different waste components dntb.gov.ua. This not only reduces the environmental impact of avocado processing but also creates economic opportunities by providing alternative sources of raw materials mdpi.com.
Interactive Table 2: Examples of Avocado Waste Valorization Pathways
| Avocado Waste Component | Valuable Compounds/Materials | Potential Applications |
| Peels | Polyphenols, Flavonoids, Carotenoids | Cosmetics, Pharmaceuticals, Food industry (antioxidants) |
| Seeds | Phenolics, Procyanidins, Starch, Oil | Cosmetics, Pharmaceuticals, Food industry, Bioplastics, Biofuels, Animal feed |
| Residual Pulp | Oil, Fiber, Protein | Animal feed, Bioenergy |
| Wastewater | Bioantioxidants | Food preservatives |
The valorization of avocado waste aligns with sustainable development goals by reducing waste generation and promoting the efficient use of resources mdpi.comfao.org. It represents an opportunity to build resilient and sustainable agroecosystems and contribute to a circular economy model mdpi.comdntb.gov.ua.
Future Research Directions and Unexplored Avenues
Advanced Elucidation of Specific Molecular Targets and Action Pathways
A significant frontier in avocado extract research lies in the precise identification of molecular targets and the intricate signaling pathways modulated by its bioactive constituents. While broad antioxidant, anti-inflammatory, and anti-cancer effects have been documented, a deeper molecular understanding is crucial for targeted therapeutic development. nih.govresearchgate.net
One promising avenue is the investigation of specific compounds within the extract, such as avocatin B, a lipid molecule that has been shown to target leukemia stem cells. sciencealert.comsciencedaily.com Research has identified the enzyme very-low-density-lipoprotein-associated-acyl-CoA-dehydrogenase (VLCAD) as a critical component in the metabolism and survival of leukemia cells, and avocatin B has demonstrated the ability to inhibit this enzyme, leading to selective cell death of cancerous cells while leaving healthy cells unharmed. sciencealert.comsciencedaily.com Future studies should aim to identify other specific molecular targets for avocatin B and other avocado-derived compounds in various cancer types.
Furthermore, studies have indicated that methanol (B129727) extracts from avocado seeds can induce caspase-3-mediated apoptosis in breast cancer cells. researchgate.net The regulation of various signal transduction pathways, including the induction of apoptosis and cell cycle arrest, has been observed in response to different avocado extracts. nih.gov A more granular investigation into the specific proteins, enzymes, and signaling cascades affected by individual and combined phytochemicals within the extract is warranted. This could involve advanced proteomic and metabolomic approaches to map the cellular responses to treatment with avocado extract fractions.
Optimization of Green Extraction and Isolation Methods for Enhanced Bioactivity
Several innovative methods are currently being explored, including ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), pressurized liquid extraction (PLE), and supercritical fluid extraction (SFE). mdpi.comnih.govmdpi.com These techniques offer advantages over conventional solvent extraction by reducing extraction time, solvent consumption, and energy use. nih.gov For instance, studies have shown that UAE can be more efficient than enzyme-assisted extraction for recovering phenols from avocado peel. mdpi.com
A particularly promising green alternative is the use of deep eutectic solvents (DESs), which are mixtures of natural compounds that are biodegradable, non-toxic, and have a high extraction capacity for a wide range of bioactive molecules. mdpi.comnih.govresearchgate.net Research has demonstrated that certain DESs, such as those composed of choline (B1196258) chloride and acetic acid or lactic acid, can be more efficient than ethanol (B145695) in extracting phenolic compounds from avocado peels, resulting in extracts with high antioxidant and antibacterial activity. mdpi.comnih.govresearchgate.net
Future research should focus on the systematic optimization of these green extraction parameters, such as solvent composition, temperature, time, and pressure, to maximize the yield of specific target compounds with desired biological activities. Response Surface Methodology (RSM) has been effectively used to model and optimize the extraction of polyphenols and flavan-3-ols from avocado by-products and should be more widely adopted. nih.govnih.govresearchgate.net
Table 1: Comparison of Green Extraction Techniques for Avocado By-products
| Extraction Technique | Key Parameters Optimized | Target Compounds | Notable Findings | Reference |
| Ultrasound-Assisted Extraction (UAE) | Ethanol concentration, temperature, time | Procyanidins, Epicatechin | Optimal conditions for procyanidins were 94.55% EtOH, 45°C, and 5 min. | mdpi.com |
| Microwave-Assisted Extraction (MAE) | Ethanol concentration, temperature, time | Epicatechin | Best efficiency at 94.55% EtOH, 67.32°C, and 12.2 min. Not recommended for temperature-sensitive compounds like procyanidins. | mdpi.com |
| Pressurized Liquid Extraction (PLE) | Temperature, solvent (ethanol/water ratio) | Phenolic compounds | Most effective at 200°C with a 1:1 v/v ethanol/water ratio. | mdpi.com |
| Deep Eutectic Solvents (DESs) | Type of DES | Phenolic compounds, Flavonoids | Choline chloride-acetic acid and -lactic acid showed better extraction efficiency than ethanol. | mdpi.comnih.gov |
Development of Novel Analytical Platforms for Complex Extract Mixtures
The chemical complexity of avocado extracts presents a significant analytical challenge. A single extract can contain a multitude of compounds from various chemical classes, including phenolic acids, flavonoids, procyanidins, fatty acids, and acetogenins (B1209576). nih.govnih.govmdpi.com To fully understand the composition of these extracts and to correlate it with their biological activity, the development and application of advanced analytical platforms are essential.
Current methodologies often employ techniques like high-performance liquid chromatography coupled with mass spectrometry (HPLC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). nih.govmdpi.com These approaches have been instrumental in the tentative identification of numerous metabolites in avocado seed and peel extracts. nih.govnih.gov For instance, HPLC-PDA/MS/MS analysis has allowed for the tentative identification of fifty-one individual metabolites in hydro-ethanolic extracts of avocado seeds. nih.gov
Future research should focus on the integration of more sophisticated analytical techniques to achieve comprehensive metabolic profiling. This includes the use of high-resolution mass spectrometry (e.g., GC-APCI-TOF MS) for more accurate mass measurements and structural elucidation. researchgate.net Furthermore, the application of untargeted metabolomics approaches, combined with powerful data processing and multivariate statistical analysis tools like principal component analysis (PCA) and partial least squares-discriminant analysis (PLS-DA), will be crucial for identifying key chemical markers associated with specific biological activities or for differentiating between avocado varieties and ripening stages. fao.orgresearchgate.net These advanced analytical strategies will provide a more holistic view of the extract's composition and facilitate a deeper understanding of its therapeutic potential.
Investigation of Synergistic and Antagonistic Effects Among Isolated Compounds
The biological activity of a complex plant extract is often not attributable to a single compound but rather to the intricate interplay between its various constituents. These interactions can be synergistic, where the combined effect is greater than the sum of the individual effects, or antagonistic, where one compound diminishes the effect of another. A critical and largely unexplored area of research is the systematic investigation of these synergistic and antagonistic effects among the compounds isolated from avocado extract.
Preliminary evidence suggests the existence of such interactions. For example, a synergistic cytotoxic effect has been observed between persin (B1231206), a compound isolated from avocado leaves, and the breast cancer drug tamoxifen (B1202) against MCF-7 cells. mdpi.com Conversely, an antagonistic effect has been proposed for avocado fruit extract in reducing cyclophosphamide-mediated chromosomal aberrations in human lymphocytes. nih.govmdpi.com The antioxidant capacity of avocado seed extract has also been attributed to the synergistic effect of its phenolic components and saponins (B1172615). nih.gov
Future research should move beyond the study of crude extracts to investigate the effects of isolated compounds, both individually and in various combinations. This will require a bioassay-guided fractionation approach to isolate active compounds, followed by rigorous in vitro and in vivo testing of reconstituted mixtures. Such studies will be invaluable in identifying potent synergistic combinations that could lead to the development of more effective multi-target therapies. Understanding these interactions is also crucial for the standardization of avocado extracts to ensure consistent efficacy.
Deeper Exploration of Biosynthetic Pathways for Key Avocado Phytochemicals
A comprehensive understanding of how and when key bioactive phytochemicals are produced in the avocado fruit is essential for optimizing their content for therapeutic and industrial applications. While some research has been conducted on the biosynthetic pathways of certain compounds, such as carotenoids, a deeper exploration is needed for the wide array of phytochemicals present in avocado. researchgate.net
Studies have shown that the concentrations of various phytochemicals, including fatty acids, sterols, carotenoids, and phenolic compounds, change significantly during the maturation and ripening of the avocado fruit. researchgate.netresearchgate.net For instance, compounds like gallic acid, catechin (B1668976), chlorogenic acid, and vanillic acid have been found to reach their peak concentrations at specific stages of ripeness. researchgate.netresearchgate.net The enzymatic activity of phenylalanine ammonia-lyase (PAL) is known to influence the levels of chlorogenic acid and epicatechin. researchgate.net
Future research should employ transcriptomic and metabolomic approaches to elucidate the complete biosynthetic pathways of key compounds like acetogenins, procyanidins, and other unique avocado phytochemicals. researchgate.net By identifying the genes and enzymes involved in their synthesis, it may be possible to use metabolic engineering or advanced agricultural practices to enhance the production of these valuable compounds in the avocado plant. This knowledge will also be crucial for selecting the optimal harvest time and post-harvest conditions to maximize the bioactive potential of avocado extracts.
Expansion of Applications in Emerging Biotechnological Fields
The rich phytochemical profile of avocado extracts opens up a wide range of potential applications in various emerging biotechnological fields, extending beyond their current use in health and nutrition. researchgate.net Future research should actively explore these novel applications to fully realize the value of this versatile natural resource.
In the food industry, avocado extracts show promise as natural additives to enhance food safety and shelf-life. labmanager.com For instance, extracts and isolated compounds from avocado seeds have been found to have antimicrobial activity against Listeria, a foodborne pathogen. labmanager.com Additionally, the polyphenol oxidase-dependent formation of a stable orange color from avocado seed extracts suggests their potential as a natural colorant for food products. psu.edu
The cosmetic and pharmaceutical industries also stand to benefit from the bioactive properties of avocado extracts. researchgate.netresearchgate.net Their antioxidant and anti-inflammatory properties make them attractive ingredients for skincare formulations. nih.govplos.org Furthermore, the identification of compounds with specific therapeutic activities, such as avocatin B for leukemia, underscores the potential for developing new pharmaceutical drugs from avocado-derived molecules. sciencealert.comsciencedaily.com
Other potential applications include the development of functional foods and nutraceuticals designed to target specific health conditions. nih.govresearchgate.net The use of avocado by-products, such as seeds and peels which are rich in bioactive compounds, aligns with the principles of a circular economy by transforming waste into valuable products. mdpi.comresearchgate.netnih.gov Future research should focus on the development and validation of these applications, including stability testing, formulation development, and clinical trials to substantiate their efficacy and safety.
Q & A
Basic Research Questions
Q. What standardized methods are used to evaluate the antibacterial efficacy of avocado seed extract against Gram-positive bacteria?
- Methodological Answer : Studies typically employ in vitro assays such as disc diffusion and broth dilution to determine inhibition zones and minimum inhibitory/bactericidal concentrations (MIC/MBC). Bacterial cultures (e.g., Staphylococcus aureus) are standardized using McFarland 0.5 solution to ensure uniform turbidity. Ethanol or methanol extracts are prepared via maceration, concentrated via rotary evaporation, and tested at serial dilutions (e.g., 2–10%). Statistical analysis (e.g., ANOVA, p < 0.05) identifies significant differences between treatment groups .
Q. How are in vivo models designed to assess avocado extract’s antidiabetic effects?
- Methodological Answer : Rodent models (e.g., Wistar rats) are induced with streptozotocin (30–50 mg/kg) to simulate diabetes. Blood glucose levels are monitored pre- and post-treatment using glucometers. Extracts (e.g., ethanol-based leaf or peel extracts) are administered orally at doses (e.g., 100–400 mg/kg) for 14–28 days. Post-euthanasia, biomarkers like IL-6 and FGF are quantified via ELISA. Data are analyzed using ANOVA with post-hoc tests (e.g., Duncan’s) .
Q. What phytochemical screening techniques identify bioactive compounds in avocado extracts?
- Methodological Answer : High-performance liquid chromatography (HPLC) and spectrophotometry quantify flavonoids (e.g., catechins), tannins, and phenolic acids. Total phenolic content is measured via Folin-Ciocalteu assay (results in mg gallic acid equivalents/g), while DPPH assays evaluate antioxidant activity (IC50 values). Solvent selection (e.g., ethanol vs. chloroform) significantly impacts metabolite yield and bioactivity .
Advanced Research Questions
Q. How can researchers resolve contradictions in antioxidant activity between avocado seed extracts?
- Methodological Answer : Discrepancies arise from solvent polarity and extraction efficiency. For example, chloroform extracts may yield higher flavonoids (232.13 mgQE/g) but lower antioxidant activity (IC50 = 349.28 µg/mL) due to poor solubility of non-polar compounds in aqueous assays. Correlation analysis (Pearson’s r) helps link specific compounds (e.g., flavonoids vs. phenolics) to activity. Multi-solvent systems or encapsulation (e.g., nano-gels) can enhance bioavailability .
Q. What statistical approaches address dose-dependent responses in avocado extract studies?
- Methodological Answer : Linear regression models calculate IC50 values for enzyme inhibition (e.g., tyrosinase in skin-lightening studies). For dose-response curves, one-way ANOVA with post-hoc tests (e.g., Tukey’s HSD) compares groups. Response Surface Methodology (RSM) optimizes extraction parameters (e.g., time, solvent ratio) to maximize polyphenol yield. Software like SPSS or R validates normality and homogeneity of variance .
Q. How do researchers validate the mechanism of avocado extract in hypertension models?
- Methodological Answer : ACE inhibition assays (e.g., ELISA) quantify extract-induced reductions in angiotensin-converting enzyme activity. In vivo, hypertensive rats (induced via high-salt diets) show dose-dependent decreases in systolic blood pressure (e.g., 164.92 → 116.83 mmHg) and diastolic pressure (118.42 → 82.83 mmHg). HPLC confirms bioactive compounds (e.g., quercetin at 1,129.597 ppm) responsible for vasodilation .
Contradiction Analysis
- Antibacterial vs. Cytotoxicity : While avocado seed extract inhibits S. aureus at 10% , higher doses may exhibit cytotoxicity in mammalian cells due to saponins . Researchers must balance efficacy and safety via cytotoxicity assays (e.g., MTT on human fibroblasts).
- Cancer Cell Studies : In vitro evidence shows avocado extract reduces prostate cancer cell viability , but clinical relevance remains unproven. Researchers should emphasize translational gaps in funding proposals.
Key Methodological Recommendations
Use multi-omics approaches (e.g., metabolomics) to map bioactive compounds.
Prioritize in vivo studies with histopathological validation (e.g., wound healing in rats ).
Standardize extraction protocols (e.g., RSM-optimized conditions ) to ensure reproducibility.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
